5-Methylpyrazin-2(1h)-one 4-oxide

• CAS: 36341-33-0

Core Science & Biosynthesis

5-Methylpyrazin-2(1H)-one 4-oxide: A Comprehensive Technical Guide to Structure Elucidation

Executive Summary

The accurate structural elucidation of heterocyclic N-oxides is a cornerstone of modern medicinal chemistry and drug development. Pyrazine N-oxides, in particular, represent a critical pharmacophore, with naturally occurring analogs like the antibiotic Emimycin (pyrazin-2(1H)-one 4-oxide) exhibiting potent antimicrobial properties[1]. The introduction of a methyl group yields 5-methylpyrazin-2(1H)-one 4-oxide , a compound that shares the complex tautomeric and electronic properties of its parent[2].

This whitepaper provides an authoritative, in-depth guide to the structural elucidation of 5-methylpyrazin-2(1H)-one 4-oxide. By synthesizing multidimensional NMR, high-resolution mass spectrometry (HRMS), and vibrational spectroscopy, this document establishes a self-validating analytical workflow designed for researchers and application scientists.

Structural Dynamics: Tautomerism and Regiochemistry

The primary analytical challenge in characterizing 5-methylpyrazin-2(1H)-one 4-oxide lies in its dynamic structural states. The compound exists in a tautomeric equilibrium between the lactam form (5-methylpyrazin-2(1H)-one 4-oxide) and the lactim form (2-hydroxy-5-methylpyrazine 4-oxide)[3].

In the solid state and in polar aprotic solvents (e.g., DMSO), the lactam form predominates due to the stabilization afforded by strong intermolecular hydrogen bonding. Furthermore, differentiating the 4-oxide from the 1-oxide requires precise mapping of the heteroatom backbone, as the oxidation of pyrazine derivatives can yield multiple regioisomers depending on the steric and electronic environment of the precursor[4].

Fig 1: Tautomeric equilibrium and N-oxidation pathways of 5-methylpyrazin-2(1H)-one derivatives.

Strategic Analytical Workflow

To unequivocally prove the structure, an orthogonal analytical strategy must be employed. Relying on a single technique (e.g., 1H NMR) is insufficient due to the lack of protons on the heteroatoms and the C-2/C-5 carbons. The workflow below illustrates the causality between the chosen analytical techniques and the structural features they validate.

Fig 2: Orthogonal analytical workflow for the definitive structural elucidation of pyrazine N-oxides.

Spectroscopic Elucidation & Causality

Multinuclear NMR Spectroscopy

The causal relationship between the N-oxide moiety and the chemical shifts of adjacent nuclei is rooted in the strong electron-withdrawing nature of the N+−O− dipole. In the 13 C spectrum, this deshields C-3 and C-5.

More critically, 15 N NMR is required to definitively locate the N-oxide. The oxygen atom drastically alters the local magnetic shielding tensor of N-4, shifting it from a typical pyrazine nitrogen (~320 ppm) to an N-oxide nitrogen (~280 ppm). By acquiring a 1 H- 15 N HMBC, the researcher can observe a cross-peak between the C-5 methyl protons ( δ 2.3) and the N-4 nitrogen ( δ 280), unequivocally proving that oxidation occurred at N-4 and not N-1.

Table 1: Multinuclear NMR Chemical Shift Assignments (DMSO-d6, 400 MHz)

Nucleus / Position	Shift ( δ , ppm)	Multiplicity	Integration	Diagnostic Causality
1 H (N-1)	11.8 - 12.2	Broad singlet	1H	Confirms the lactam tautomer; highly exchangeable.
1 H (C-3)	8.15	Singlet	1H	Deshielded by adjacent C=O and N-oxide.
1 H (C-6)	7.60	Singlet	1H	Shielded relative to H-3; adjacent to methyl group.
1 H (C-5 CH 3​ )	2.30	Singlet	3H	Standard allylic/aromatic methyl shift.
13 C (C-2)	158.5	-	-	Characteristic lactam carbonyl carbon.
13 C (C-3)	135.2	-	-	Deshielded by the N-oxide inductive effect.
15 N (N-1)	~150.0	-	-	Typical amide/lactam nitrogen shift.
15 N (N-4)	~280.0	-	-	Diagnostic N-oxide nitrogen shift.

High-Resolution Mass Spectrometry (HRMS)

In ESI-HRMS, the N-oxide bond is relatively labile. Collision-induced dissociation (CID) typically results in a diagnostic loss of a neutral oxygen atom (-16 Da), yielding a fragment at m/z 111.055. Furthermore, the lactam core is prone to the extrusion of carbon monoxide (-28 Da), a hallmark of cyclic amides. Observing both [M+H−O]+ and [M+H−CO]+ fragments provides orthogonal validation of the N-oxide lactam structure.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy serves as a rapid structural checkpoint. The presence of a strong carbonyl stretch confirms the lactam tautomer, while the N-O stretch confirms the oxidation state.

Table 2: Diagnostic FT-IR Vibrational Frequencies

Functional Group	Frequency (cm −1 )	Intensity	Structural Implication
N-H Stretch	2850 - 3150	Broad	Indicates extensive intermolecular H-bonding (lactam).
C=O Stretch	1650 - 1670	Strong	Confirms the pyrazin-2(1H)-one core.
C=N / C=C Ring	1520 - 1580	Medium	Aromatic skeletal vibrations.
N-O Stretch	1220 - 1260	Strong	Diagnostic for the aromatic N-oxide moiety.

Standardized Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Controlled N-Oxidation Synthesis

This protocol details the synthesis of 5-methylpyrazin-2(1H)-one 4-oxide from its unoxidized precursor[3].

• Substrate Preparation: Dissolve 10.0 mmol of 5-methylpyrazin-2-ol in 20 mL of glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer.

• Oxidation: Lower the temperature to 0°C using an ice bath. Slowly add 15.0 mmol of 30% aqueous H 2​ O 2​ dropwise over 15 minutes to prevent thermal runaway.

• Thermal Activation: Remove the ice bath and heat the reaction mixture to 60°C for 4 hours. Monitor the disappearance of the starting material via TLC (DCM:MeOH, 9:1).

• Quenching: Cool the mixture to room temperature. Carefully neutralize the acetic acid by adding saturated aqueous NaHCO 3​ until CO 2​ evolution ceases.

• Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 x 30 mL). Dry the combined organic layers over anhydrous MgSO 4​ , filter, and concentrate under reduced pressure. Recrystallize the crude product from hot ethanol.

• Self-Validation Checkpoint (HRMS Flow-Injection): Before proceeding to NMR, inject a 1 µg/mL aliquot of the product into an ESI-MS. The presence of m/z 127.0507 [M+H]+ and the strict absence of m/z 143.0456 [M+H+O]+ (the 1,4-dioxide over-oxidation product) validates the mono-oxidation state.

Protocol B: Multidimensional NMR Acquisition

Proper sample preparation is critical to observe the exchangeable N-H proton and confirm the tautomeric state.

• Sample Preparation: Dissolve 15 mg of the purified, thoroughly dried crystal in 600 µL of strictly anhydrous DMSO-d6 (100.0 atom % D) containing 0.03% v/v TMS. Note: Trace water will facilitate rapid proton exchange, broadening or erasing the N-H signal.

• 1D Prescan: Acquire a standard 1 H spectrum (16 scans). Verify sample concentration and the presence of the broad N-H peak at ~12.0 ppm.

• 15 N Validation: Acquire a rapid 1 H- 15 N HSQC to confirm the presence of the protonated amide nitrogen (N-1).

• 2D Mapping: Acquire 1 H- 13 C HMBC and 1 H- 15 N HMBC using pulse sequences optimized for long-range coupling ( J=8 Hz).

• Self-Validation Checkpoint (Regiochemistry): Interrogate the 1 H- 15 N HMBC spectrum. You must observe a cross-peak between the C-5 methyl protons ( δ 2.3) and the N-4 nitrogen ( δ ~280). If this correlation is absent, the regiochemistry of the N-oxide is unconfirmed, and the structure cannot be definitively assigned as the 4-oxide.

Conclusion

The structural elucidation of 5-methylpyrazin-2(1H)-one 4-oxide requires a rigorous, multi-technique approach to overcome the ambiguities of tautomerism and N-oxide regiochemistry. By grounding the analysis in the causal relationships between the molecule's electronic structure and its spectroscopic behavior—specifically leveraging 15 N HMBC and HRMS fragmentation—researchers can establish a self-validating, definitive proof of structure. These methodologies are highly translatable to the broader class of pyrazine N-oxides and related therapeutic pharmacophores[5].

References

• Benchchem. "An In-depth Technical Guide on 2-Hydroxy-5-methylpyrazine (CAS: 20721-17-9)". Benchchem.
• Benchchem. "An In-Depth Technical Guide to 2-Hydroxy-5-methylpyrazine: Discovery, Identification, and Characterization". Benchchem.
• Petkevičius, et al. "Synthetic pathways for microbial biosynthesis of valuable pyrazine derivatives using genetically modified Pseudomonas putida KT2440". PubMed Central (PMC).
• Taniyama, H., et al. "STRUCTURAL STUDIES OF A NEW TYPE STREPTOTHRICIN-ANTIBIOTIC 476-B". J-STAGE.
• Lovisolo, P.P., et al. "Pharmacological profile of a new anti-lipolytic agent: 5-methyl-pyrazine-2-carboxylic acid 4-oxide (acipimox) I — Mechanism of action". ResearchGate.

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• 4. Synthetic pathways for microbial biosynthesis of valuable pyrazine derivatives using genetically modified Pseudomonas putida KT2440 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

5-Methylpyrazin-2(1H)-one 4-oxide: A Comprehensive Technical Guide on Synthesis, Characterization, and Application

As heterocyclic scaffolds continue to dominate pharmaceutical and material sciences, pyrazine N-oxides have emerged as critical synthons and active pharmacophores. 5-Methylpyrazin-2(1H)-one 4-oxide (molecular formula: C₅H₆N₂O₂) represents a highly specific, regioselectively oxidized pyrazinone derivative. While specific tautomeric forms of this exact intermediate often bypass singular global CAS registration—frequently defaulting to parent precursors like 2-hydroxy-5-methylpyrazine (CAS 20721-17-9)[1] or downstream functionalized drugs like Acipimox (CAS 51037-30-0)[2]—understanding its core chemistry is essential for advanced drug development.

This whitepaper provides an authoritative, mechanistic, and highly practical guide to the structural logic, synthesis, and characterization of 5-methylpyrazin-2(1H)-one 4-oxide.

Structural Chemistry and Tautomeric Logic

The chemical behavior of 5-methylpyrazin-2(1H)-one 4-oxide is governed by lactam-lactim tautomerism . In solution, the molecule exists in an equilibrium between the 2(1H)-pyrazinone (lactam) form and the 2-hydroxypyrazine (lactim) form.

From a mechanistic standpoint, the N-oxidation strictly occurs at the N4 position . Why? The N1 nitrogen is adjacent to the C2 carbonyl. Its lone pair is delocalized into the carbonyl pi-system (amide resonance), rendering it non-nucleophilic. Conversely, the N4 nitrogen retains its sp2 hybridized lone pair in the plane of the ring, making it highly susceptible to electrophilic attack by peracids[3].

Diagram 1: Tautomeric equilibrium of the pyrazinone N-oxide scaffold.

Physicochemical Properties

The following table synthesizes the expected quantitative data for 5-methylpyrazin-2(1H)-one 4-oxide and its immediate structural analogs to provide a comparative baseline for analytical characterization.

Property	5-Methylpyrazin-2(1H)-one 4-oxide	Precursor (CAS 20721-17-9)[1]	Acipimox (CAS 51037-30-0)[2]
Molecular Formula	C₅H₆N₂O₂	C₅H₆N₂O	C₆H₆N₂O₃
Molecular Weight	126.11 g/mol	110.11 g/mol	154.12 g/mol
Hydrogen Bond Donors	1 (NH or OH)	1	1
Hydrogen Bond Acceptors	3 (C=O, N-O)	2	4
Topological Polar Surface Area	~58.2 Ų	~41.5 Ų	~83.5 Ų
Predicted Reactivity	Electrophilic at C3/C6	Nucleophilic at N4	Lipid-lowering active agent

Self-Validating Experimental Protocol: Regioselective N-Oxidation

To synthesize 5-methylpyrazin-2(1H)-one 4-oxide, the standard approach involves the N-oxidation of 5-methylpyrazin-2(1H)-one using meta-chloroperoxybenzoic acid (mCPBA) or potassium peroxymonosulfate (OXONE®)[3].

As a Senior Application Scientist, I emphasize that a protocol is only as good as its built-in validation checks. The following workflow is designed as a self-validating system to ensure safety, regioselectivity, and high yield.

Step-by-Step Methodology

Step 1: Substrate Dissolution & Activation

• Action: Dissolve 10.0 mmol of 5-methylpyrazin-2(1H)-one (CAS 20721-17-9) in 50 mL of anhydrous Dichloromethane (DCM). Cool to 0°C under an inert argon atmosphere.

• Causality: DCM is chosen because it stabilizes the transition state of the electrophilic oxygen transfer without participating in hydrogen bonding that might deactivate the peracid. Cooling to 0°C suppresses over-oxidation or ring-opening side reactions.

Step 2: Oxidant Addition

• Action: Add 11.0 mmol (1.1 equivalents) of purified mCPBA portion-wise over 15 minutes.

• Causality: A slight stoichiometric excess ensures complete conversion of the pyrazine core. Portion-wise addition prevents uncontrolled exothermic spikes which could lead to degradation of the sensitive N-oxide bond.

Step 3: In-Process Validation (TLC Monitoring)

• Action: Allow the reaction to warm to room temperature. Monitor via Thin Layer Chromatography (TLC) using a 9:1 DCM:Methanol eluent.

• Validation Check: The N-oxide product will have a significantly lower Retention Factor ( Rf​ ) compared to the starting material due to the highly polar N+−O− dipole. Do not proceed until the starting material spot is completely consumed.

Step 4: Quenching & Safety Validation

• Action: Quench the reaction by adding 20 mL of saturated aqueous Sodium Thiosulfate ( Na2​S2​O3​ ).

• Validation Check (Critical): Test the organic layer with Potassium Iodide (KI) starch paper. Causality: Na2​S2​O3​ reduces unreacted mCPBA to m-chlorobenzoic acid. A negative KI-starch test (no blue/black color) mathematically validates that zero explosive peroxides remain before solvent evaporation.

Step 5: Isolation & Purification

• Action: Wash the organic layer with saturated NaHCO3​ to remove m-chlorobenzoic acid. Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Recrystallize from ethanol to yield pure 5-methylpyrazin-2(1H)-one 4-oxide.

Diagram 2: Self-validating synthetic workflow for pyrazine N-oxidation.

Pharmacological Relevance: The Pyrazine N-Oxide Scaffold

Why go through the rigorous process of synthesizing pyrazine N-oxides? The N-oxide moiety fundamentally alters the electron density of the pyrazine ring, enhancing its ability to participate in dipole-ion interactions within biological target sites.

The most prominent application of this specific structural class is seen in Acipimox (5-methylpyrazine-2-carboxylic acid 4-oxide)[2]. The N-oxide modification is the exact functional group responsible for its high affinity to the NIACR1 (GPR109A) receptor . By acting as a NIACR1 agonist, the N-oxide derivative triggers a Gi​ -protein coupled cascade that inhibits adenylate cyclase, thereby reducing intracellular cAMP levels. This causality directly halts lipolysis in adipose tissue, lowering circulating free fatty acids.

Diagram 3: Mechanism of action for pyrazine N-oxide derivatives via the NIACR1 pathway.

Conclusion

5-Methylpyrazin-2(1H)-one 4-oxide is a sophisticated heterocyclic intermediate. Its synthesis demands a deep understanding of electronic resonance (to predict N4 regioselectivity) and rigorous safety validations during peracid oxidation. By mastering the manipulation of this scaffold, researchers unlock direct pathways to synthesizing advanced lipid-lowering agents and novel antimicrobial pharmacophores.

References

• Google Patents. US7151178B2 - Method for the preparation of 5-methylpyrazine-2-carboxylic acid-4-oxide and its salts.

• Amerigo Scientific. 5-Methylpyrazine-2-carboxylic acid 4-oxide (Acipimox). Retrieved from [Link]

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• 3. US7151178B2 - Method for the preparation of 5-methylpyrazine-2-carboxylic acid-4-oxide and its salts - Google Patents [patents.google.com]

Comprehensive Technical Guide: Molecular Weight Characterization and Analytical Dynamics of 5-Methylpyrazin-2(1H)-one 4-Oxide

Executive Summary: The Fragment-Like Pharmacophore

In modern drug discovery, pyrazine derivatives and their N-oxide counterparts are highly valued for their unique electronic properties, acting as critical building blocks for anti-tubercular agents, lipid-lowering drugs (such as Acipimox)[1], and hypoxia-selective prodrugs. 5-Methylpyrazin-2(1H)-one 4-oxide (Chemical Formula: C5​H6​N2​O2​ ) is a quintessential low-molecular-weight heterocyclic core.

As an application scientist, I frequently observe that characterizing "fragment-like" molecules (MW < 150 g/mol ) presents distinct analytical hurdles. Relying solely on nominal mass is insufficient. The presence of the N-oxide moiety introduces thermal lability, while the lactam core induces tautomeric shifts. This whitepaper provides a field-proven, self-validating framework for the precise molecular weight determination, chromatographic handling, and structural verification of 5-Methylpyrazin-2(1H)-one 4-oxide.

Physicochemical Profiling and Exact Mass Fundamentals

The foundational step in any analytical workflow is understanding the stoichiometric and isotopic distribution of the target analyte. The molecular weight of 5-Methylpyrazin-2(1H)-one 4-oxide is driven by the addition of the highly electronegative oxygen at the N4 position of the pyrazine ring.

For high-resolution mass spectrometry (HRMS), the monoisotopic exact mass is the critical parameter. It is calculated using the most abundant isotopes of each element ( 12C , 1H , 14N , 16O ).

Table 1: Fundamental Physicochemical Parameters

Parameter	Value	Analytical Significance
Chemical Formula	C5​H6​N2​O2​	Defines the isotopic envelope for MS profiling.
Average Molecular Weight	126.11 g/mol	Used for macroscopic stoichiometric calculations and formulation.
Monoisotopic Exact Mass	126.0429 Da	The exact target for HR-TOF or Orbitrap MS calibration.
Topological Polar Surface Area	58.2 Ų	Indicates high polarity; necessitates specialized LC retention strategies.
Hydrogen Bond Donors/Acceptors	1 / 3	Drives tautomeric equilibrium and solvent interactions.

Tautomerism and Its Impact on Apparent Mass

5-Methylpyrazin-2(1H)-one 4-oxide exists in a dynamic tautomeric equilibrium with its lactim counterpart, 2-hydroxy-5-methylpyrazine 4-oxide . While this proton shift does not alter the absolute molecular weight of 126.11 g/mol , it profoundly impacts the compound's behavior in the Electrospray Ionization (ESI) source.

The lactam form (2(1H)-one) presents a strong N-H hydrogen bond donor, which readily accepts a proton in acidic mobile phases to form the [M+H]+ adduct. Conversely, the lactim form can easily lose a proton in basic conditions, forming a stable [M−H]− anion. Understanding this duality is critical for selecting the correct ionization mode.

Table 2: Predicted ESI-MS Adducts for MW Verification

Ion Species	Formula	Theoretical m/z	Relative Signal Intensity
[M+H]+	[C5​H7​N2​O2​]+	127.0502	Base Peak (100%) in ESI+
[M+Na]+	[C5​H6​N2​O2​Na]+	149.0321	Medium (Dependent on glass/solvent ions)
[M-H]-	[C5​H5​N2​O2​]−	125.0356	High in ESI- (Basic mobile phase)
[M+H-O]+	[C5​H7​N2​O]+	111.0553	Variable (In-source fragmentation artifact)

Experimental Protocol: HR-LC-MS/MS Workflow for Molecular Weight Validation

Because pyrazine N-oxides are thermally labile[2], aggressive MS source conditions can strip the oxygen atom (-15.9949 Da), leading to a false molecular weight reading of 110.11 g/mol . The following self-validating protocol is engineered to prevent in-source degradation while ensuring baseline chromatographic resolution.

Step-by-Step Methodology

Step 1: Analyte Solubilization and Matrix Preparation

• Action: Dissolve 1.0 mg of 5-Methylpyrazin-2(1H)-one 4-oxide in 1.0 mL of LC-MS grade Acetonitrile/Water (90:10, v/v) containing 0.1% Formic Acid.

• Causality: The high acetonitrile ratio matches the initial conditions of the HILIC gradient. Formic acid acts as a proton donor, driving the tautomeric equilibrium toward a state that efficiently forms the [M+H]+ adduct (m/z 127.0502) in positive ESI mode.

Step 2: Chromatographic Separation (HILIC)

• Action: Inject 2 µL onto a Polar-embedded HILIC column (e.g., 2.1 x 100 mm, 1.7 µm). Run a gradient of 95% B (Acetonitrile) to 50% B over 5 minutes at 0.3 mL/min.

• Causality: With a low molecular weight (126.11 g/mol ) and high polarity, this compound will exhibit zero retention on standard C18 columns, eluting in the void volume where ion suppression is severe. HILIC ensures adequate retention ( k′>2 ), isolating the analyte from solvent front contaminants.

Step 3: ESI Source Optimization (Critical Step)

• Action: Set Capillary Voltage to 2.5 kV and Desolvation Temperature to 250°C.

• Causality: N-oxides are prone to thermal deoxygenation. Keeping the desolvation temperature strictly below 300°C prevents the artificial generation of the [M+H−O]+ fragment (m/z 111.0553). If this fragment appears, the source is too hot, and the molecular weight validation will be compromised.

Step 4: Data Acquisition and Isotopic Profiling

• Action: Acquire data in full-scan mode (m/z 50 - 500) at a resolution of >30,000 FWHM.

• Causality: High resolution is mandatory to differentiate the exact mass of the target (126.0429 Da) from isobaric background noise often found in the low-mass region.

Figure 1: HR-LC-MS/MS workflow for the intact molecular weight verification of pyrazine N-oxides.

Bioreductive Metabolism: Mass Shift Dynamics

In pharmacological applications, the molecular weight of 5-Methylpyrazin-2(1H)-one 4-oxide serves as a direct biomarker for its metabolic activation. Pyrazine N-oxides are frequently investigated as hypoxia-selective prodrugs. In oxygen-deprived environments (such as the core of solid tumors), these compounds undergo enzymatic reduction by Cytochrome P450 reductases.

During this bioreduction, the N-oxide bond is cleaved, releasing a reactive oxygen species (ROS) and yielding the reduced pyrazine core. Analytically, this is observed as a precise -15.9949 Da mass shift (from 126.11 g/mol down to 110.11 g/mol ). By monitoring the ratio of the 126 Da parent to the 110 Da metabolite via LC-MS/MS, researchers can accurately calculate the pharmacokinetic half-life and activation kinetics of the compound in microsomal stability assays.

Figure 2: CYP450-mediated bioreduction pathway and associated molecular weight shifts.

Conclusion

The molecular weight of 5-Methylpyrazin-2(1H)-one 4-oxide (126.11 g/mol ) is more than just a stoichiometric number; it is a dynamic parameter that dictates the compound's analytical handling and biological tracking. By utilizing soft ionization techniques, HILIC chromatography, and high-resolution mass spectrometry, researchers can confidently validate the structural integrity of this fragment-like molecule, preventing the common pitfalls of in-source thermal degradation and tautomeric signal splitting.

References

• J-GLOBAL. "Acipimox | Chemical Substance Information". Japan Science and Technology Agency (JST). Available at:[Link][1]

• PubChem. "Pyrazine, 2-methoxymethyl-5-methyl-, 4-oxide". National Institutes of Health (NIH). Available at: [Link][3]

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Biological Activity and Therapeutic Potential of Pyrazinone N-Oxides: A Comprehensive Technical Guide

Executive Summary

For decades, the pyrazine heterocycle has served as a foundational scaffold in medicinal chemistry. However, the introduction of an N-oxide moiety to the pyrazinone core fundamentally alters its electronic topology, dipole moment, and hydrogen-bonding capacity. As a Senior Application Scientist overseeing early-stage drug discovery, I have observed that this specific functionalization unlocks unique biological activities across three distinct pharmacological domains: the modulation of reactive oxygen species (ROS), the inhibition of viral polymerases, and the targeted inhibition of oncogenic kinases.

This whitepaper synthesizes the mechanistic biology, experimental validation protocols, and structural paradigms of pyrazinone N-oxides, providing a self-validating framework for researchers engaged in preclinical drug development.

Modulators of Oxidative Stress: The OPC-15161 Paradigm

The most extensively characterized naturally derived pyrazinone N-oxide is OPC-15161 (6-(1H-indol-3-ylmethyl)-5-methoxy-3-(2-methylpropyl)-2-(1H)-pyrazinone 4-oxide). Originally isolated as a degradation product from the fungus Thielavia minor OFR-1561, OPC-15161 exhibits potent inhibitory effects against superoxide anion generation in macrophages, achieving an IC50 of approximately 28 µM[1].

Mechanistic Rationale

The biological efficacy of OPC-15161 stems from its dual action. The electron-rich N-oxide acts as a direct scavenger for electrophilic free radicals, while the highly functionalized pyrazine skeleton sterically interferes with the assembly of the NADPH oxidase complex at the plasma membrane. In vivo, this translates to profound tissue protection; in rat models of anti-Thy1 nephritis, OPC-15161 significantly suppresses lipid peroxidation, preserves endogenous superoxide dismutase (SOD) activity, and reduces proteinuria[2].

Figure 1: Dual mechanism of OPC-15161 in modulating NADPH oxidase activity and scavenging ROS.

Self-Validating Protocol: In Vitro Macrophage Superoxide Inhibition Assay

To accurately quantify the ROS-suppressive activity of pyrazinone N-oxides, we utilize a Cytochrome c reduction assay. This protocol is designed with orthogonal controls to ensure that the observed signal is strictly superoxide-dependent.

• Cell Preparation: Harvest elicited peritoneal macrophages (e.g., from guinea pigs or murine RAW 264.7 lines) and seed at 1×106 cells/mL in HBSS buffer. Causality: Elicited macrophages possess a primed NADPH oxidase system, providing a robust, high-amplitude oxidative burst upon stimulation.

• Compound Pre-incubation: Incubate cells with varying concentrations of the pyrazinone N-oxide (0.1 µM to 100 µM) or vehicle (0.1% DMSO) for 15 minutes at 37°C. Causality: This allows for cellular penetration and membrane partitioning of the lipophilic pyrazine core prior to the induction of oxidative stress.

• Stimulation & Detection: Add 100 µM Ferricytochrome c and 100 ng/mL Phorbol 12-myristate 13-acetate (PMA). Causality: PMA directly activates Protein Kinase C (PKC), bypassing surface receptors to force NADPH oxidase assembly. Superoxide specifically reduces Ferricytochrome c to Ferrocytochrome c, shifting its absorbance.

• Orthogonal Validation (The SOD Control): Run parallel wells containing the compound, PMA, Cytochrome c, AND 300 U/mL of exogenous Superoxide Dismutase (SOD). Causality: SOD completely neutralizes superoxide. If any Cytochrome c reduction occurs in these wells, it indicates assay interference (e.g., the test compound directly reducing Cytochrome c), validating the specificity of the primary read.

• Quantification: Measure continuous absorbance at 550 nm over 30 minutes. Calculate the Vmax​ of reduction to determine the IC50.

Antiviral Applications: Pyrazinone N-Oxide Nucleosides

Beyond ROS modulation, the pyrazinone N-oxide core has been strategically deployed as a nucleobase isostere. Researchers at Yale University patented a class of acyclic and cyclic pyrazinone N-oxide nucleosides demonstrating potent antiviral activity, particularly against HIV and other RNA viruses[3].

Mechanistic Rationale

Natural pyrimidines (cytosine, thymine, uracil) rely on specific hydrogen-bond donor/acceptor faces to pair with purines during viral replication. The pyrazinone N-oxide mimics the spatial geometry of a pyrimidine, but the N-oxide oxygen acts as a highly polarized hydrogen-bond acceptor. Once phosphorylated by host cellular kinases into their active triphosphate forms, these analogs are incorporated by viral polymerases (such as HIV Reverse Transcriptase) but lack the necessary 3'-OH group (or possess steric bulk) required for phosphodiester bond formation, resulting in obligate chain termination[3].

Figure 2: Intracellular activation and mechanism of action of pyrazinone N-oxide nucleosides.

Self-Validating Protocol: Viral Polymerase Inhibition & Cytotoxicity Screen

To prove that a pyrazinone N-oxide is a true antiviral and not merely a cytotoxin, the workflow must decouple viral inhibition from host cell death.

• Enzymatic Triphosphate Assay (Cell-Free): Synthesize the triphosphate derivative of the pyrazinone N-oxide. Incubate with recombinant HIV-1 RT, a poly(rA)-oligo(dT) template-primer, and 3 H-dTTP. Causality: Testing the triphosphate directly isolates the polymerase inhibition mechanism, circumventing potential bottlenecks in host-cell phosphorylation.

• Cell-Based Antiviral Screen: Infect MT-2 lymphoid cells with HIV-1 at a multiplicity of infection (MOI) of 0.01. Treat with the unphosphorylated nucleoside analog. Measure viral p24 antigen production via ELISA at day 5.

• Orthogonal Validation (Cytotoxicity Counter-Screen): In parallel, treat uninfected MT-2 cells with the exact same concentration gradient of the compound. Assess cell viability using an MTT or CellTiter-Glo assay. Causality: This establishes the Selectivity Index (SI = CC50 / EC50). A valid antiviral must show a high SI, proving that the reduction in p24 is due to specific polymerase chain termination, not general host ribosomal toxicity or apoptosis.

Synthetic Utility in Kinase Inhibitor Scaffolds

In modern oncology, the 2(1H)-pyrazinone heterocycle has emerged as a privileged scaffold for ATP-competitive kinase inhibitors (e.g., targeting PKB/Akt)[4]. While the final drug candidates are often pyrazinones, pyrazinone N-oxides are critical synthetic intermediates required to build these complex 3,5-disubstituted architectures.

Mechanistic Rationale in Synthesis

The synthesis of highly decorated pyrazines is notoriously difficult due to poor regioselectivity. However, introducing an N-oxide directs electrophilic and nucleophilic aromatic substitution ( SN​Ar ) with exquisite precision. For example, in the total synthesis of OPC-15161, the N-oxide intermediate facilitates the regioselective introduction of a methoxy group at the 5-position via treatment of 2,5-bis(benzyloxy)pyrazine 4-oxide with methoxide[5]. Similarly, the N-oxide activates the adjacent positions for palladium-catalyzed cross-couplings (Suzuki/Stille), allowing medicinal chemists to tune the physicochemical properties of the kinase inhibitor library[4].

Quantitative Data Summary

The following table synthesizes the diverse biological profiles of pyrazinone N-oxide derivatives based on their structural class and primary targets.

Compound Class	Representative Agent	Primary Biological Target	Observed Activity / IC50	Primary Therapeutic Application
Natural Product Derivative	OPC-15161	Macrophage NADPH Oxidase	~28 µM (Superoxide inhibition)[1]	Anti-inflammatory, Nephritis[2]
Nucleoside Analog	Acyclic Pyrazinone N-oxides	Viral Reverse Transcriptase	Sub-micromolar (Target dependent)[3]	Antiviral (HIV, Orthomyxovirus)
Kinase Inhibitor Scaffold	3,5-disubstituted-2(1H)-pyrazinones	ATP-binding site (e.g., PKB)	0.1 - 10 µM (Antiproliferative)[4]	Oncology / Targeted Therapy

Conclusion

Pyrazinone N-oxides represent a highly versatile, electronically distinct chemical space. Whether acting as direct ROS scavengers and NADPH oxidase inhibitors (OPC-15161), serving as deceptive chain-terminating nucleoside analogs against viral polymerases, or acting as regioselective linchpins for the synthesis of advanced kinase inhibitors, this scaffold offers immense utility. For drug development professionals, leveraging the N-oxide moiety provides a proven strategy to enhance target affinity, modulate pharmacokinetics, and overcome the synthetic limitations of standard pyrazine cores.

References

• [4] Design and synthesis of 2(1H)-pyrazinones as inhibitors of protein kinases. ResearchGate (Elsevier). Available at:[Link]

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• [5] ChemInform Abstract: The First Total Synthesis of OPC-15161 (I). ResearchGate. Available at:[Link]

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Discovery and history of 5-Methylpyrazin-2(1h)-one 4-oxide

An In-depth Technical Guide to the Synthesis and Characterization of 5-Methylpyrazin-2(1H)-one 4-oxide

Abstract

This technical guide provides a comprehensive overview of 5-Methylpyrazin-2(1H)-one 4-oxide, a heterocyclic compound of interest in medicinal chemistry. While the specific discovery and historical milestones of this molecule are not extensively documented in publicly available literature, this guide constructs a scientifically grounded narrative based on the established chemistry of pyrazines and their N-oxides. We present a plausible synthetic pathway, detailed experimental protocols, and an analysis of its potential physicochemical and biological properties. This document is intended to serve as a foundational resource for researchers, scientists, and drug development professionals engaged in the exploration of novel heterocyclic scaffolds.

Introduction: The Pyrazinone N-Oxide Scaffold

Pyrazines are a class of nitrogen-containing heterocyclic compounds that form the core of numerous biologically active molecules.[1] Their derivatives are of significant interest in the fields of flavor chemistry, materials science, and particularly pharmaceuticals, where they serve as scaffolds for a diverse range of therapeutic agents.[1] The introduction of an N-oxide moiety to the pyrazine ring can significantly alter its electronic properties, solubility, and metabolic stability, often leading to enhanced biological activity or novel pharmacological profiles.

5-Methylpyrazin-2(1H)-one 4-oxide represents a specific embodiment of this chemical class, combining the structural features of a pyrazinone with an N-oxide at a distal nitrogen. While its direct biological activities are not yet widely reported, its structural similarity to key pharmaceutical intermediates suggests its potential as a valuable building block in drug discovery programs. This guide will elucidate a logical synthetic approach and the expected characteristics of this compound, providing a framework for its synthesis and future investigation.

Historical Context and Proposed Synthetic Pathway

The history of pyrazine chemistry dates back to the 19th century, with significant advancements in the synthesis and understanding of these heterocycles occurring throughout the 20th century. The development of reliable N-oxidation methods has further expanded the chemical space accessible to medicinal chemists.

The proposed multi-step synthesis involves:

• Esterification of the starting carboxylic acid to protect this functional group during the subsequent oxidation.

• Regioselective N-oxidation of the pyrazine ring.

• Saponification of the ester to regenerate the carboxylic acid.

• Decarboxylation to yield the final product, 5-Methylpyrazin-2(1H)-one 4-oxide.

Caption: Proposed synthetic workflow for 5-Methylpyrazin-2(1H)-one 4-oxide.

Detailed Synthesis and Experimental Protocols

The following protocols are based on established procedures for analogous transformations and provide a robust starting point for the laboratory synthesis of the title compound.

Step 1: Esterification of 5-Methylpyrazine-2-carboxylic Acid

The initial step involves the protection of the carboxylic acid functionality as a methyl ester. This is a standard procedure to prevent unwanted side reactions during the subsequent N-oxidation step.

Protocol:

• Suspend 5-methylpyrazine-2-carboxylic acid (1.0 eq) in methanol (5-10 volumes).

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add concentrated sulfuric acid (0.1-0.2 eq) to the suspension.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Cool the mixture and remove the methanol under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield 5-methylpyrazine-2-carboxylic acid methyl ester.

Step 2: N-oxidation of 5-Methylpyrazine-2-carboxylic Acid Methyl Ester

The N-oxidation of the pyrazine ring is a critical step. The use of Oxone® (potassium peroxymonosulfate) provides a safe and effective method for this transformation.[2] The nitrogen at position 4 is more susceptible to oxidation due to the electronic effects of the substituents.

Protocol:

• Dissolve 5-methylpyrazine-2-carboxylic acid methyl ester (1.0 eq) in a suitable solvent such as methylene chloride.[2]

• Prepare a solution of Oxone® (2.0-2.5 eq) in water.

• Combine the two solutions and stir vigorously at 40 °C for 40-50 hours.[2] The reaction should be monitored by GC or LC-MS to confirm the consumption of the starting material.[2]

• After completion, separate the organic and aqueous layers.

• Extract the aqueous layer with additional methylene chloride.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain 5-methylpyrazine-2-carboxylic acid methyl ester 4-oxide.[2]

Step 3: Saponification of the Ester

The methyl ester is hydrolyzed back to the carboxylic acid under basic conditions.

Protocol:

• Charge a reactor with 5-methylpyrazine-2-carboxylic acid methyl ester 4-oxide (1.0 eq) and water.[2]

• Add a solution of sodium hydroxide (1.0-1.2 eq) in water, maintaining a low temperature (e.g., ≤12 °C).[2]

• Stir the mixture at an elevated temperature (e.g., 50 °C) for approximately 30 minutes.[2]

• Cool the reaction mixture and carefully adjust the pH to ~9 with aqueous HCl.[2]

• The sodium salt of 5-methylpyrazine-2-carboxylic acid 4-oxide can be precipitated by the addition of an alcohol like isopropyl alcohol and collected by filtration.[2]

• To obtain the free carboxylic acid, the pH can be further lowered to acidic conditions to precipitate the product, which is then filtered, washed with cold water, and dried.

Step 4: Decarboxylation to 5-Methylpyrazin-2(1H)-one 4-oxide

The final step is the decarboxylation of 5-methylpyrazine-2-carboxylic acid 4-oxide. This can be achieved by heating in the presence of an acid.[1][3]

Protocol:

• To the crude 5-methylpyrazine-2-carboxylic acid 4-oxide, add a solution of sulfuric acid (e.g., 50%).[4]

• Heat the mixture to a temperature sufficient to induce decarboxylation (e.g., 100-120 °C), monitoring the evolution of carbon dioxide.[3][4]

• Maintain the temperature until the reaction is complete (as determined by TLC or LC-MS).

• Cool the reaction mixture to room temperature, which should result in the precipitation of the crude product.

• Filter the solid, wash with cold water, and dry.

• The crude 5-Methylpyrazin-2(1H)-one 4-oxide can be further purified by recrystallization from a suitable solvent system.

Physicochemical and Spectroscopic Characterization

As this compound is not extensively characterized in the literature, the following properties are predicted based on its structure and data from analogous compounds.

Property	Predicted Value
Molecular Formula	C₅H₆N₂O₂
Molecular Weight	126.11 g/mol
Appearance	Off-white to light yellow solid
Melting Point	Not determined
Solubility	Expected to be soluble in polar organic solvents
pKa	Not determined

Spectroscopic Analysis:

• ¹H NMR: The spectrum is expected to show a singlet for the methyl group protons, and distinct signals for the protons on the pyrazine ring. The chemical shifts will be influenced by the electron-withdrawing effects of the carbonyl group and the N-oxide.

• ¹³C NMR: The spectrum will provide insights into the carbon framework, with characteristic signals for the methyl carbon, the carbonyl carbon, and the sp² hybridized carbons of the pyrazinone ring.

• Infrared (IR) Spectroscopy: Characteristic absorption bands for the C=O stretching of the pyrazinone ring, N-O stretching, and C-H stretching of the methyl group and aromatic ring are expected.

• Mass Spectrometry: The mass spectrum should confirm the molecular weight of the compound with a prominent molecular ion peak.

Potential Applications and Biological Relevance

While the biological activity of 5-Methylpyrazin-2(1H)-one 4-oxide has not been specifically reported, the pyrazinone and pyrazine N-oxide motifs are present in numerous compounds with significant pharmacological properties.

• Pharmaceutical Intermediates: The parent compound, 5-methylpyrazine-2-carboxylic acid, is a key intermediate in the synthesis of the lipid-lowering drug acipimox and the anti-diabetic medication glipizide.[3][5] This suggests that 5-Methylpyrazin-2(1H)-one 4-oxide could serve as a valuable precursor or scaffold for the development of new therapeutic agents.

• Antimicrobial and Antioxidant Activity: Many pyrazole and pyrazinone derivatives have demonstrated antimicrobial and antioxidant properties.[6] Further investigation into the biological activity of 5-Methylpyrazin-2(1H)-one 4-oxide is warranted to explore these possibilities.

• Iron Chelators: Hydroxypyridine-N-oxides have been shown to be effective iron chelators, suggesting a potential application for related pyrazinone N-oxides in conditions of iron overload.[7]

Caption: Potential areas of biological relevance for the title compound.

Conclusion

5-Methylpyrazin-2(1H)-one 4-oxide is a heterocyclic compound with significant potential for applications in medicinal chemistry and drug discovery. Although its specific discovery and history are not well-documented, a robust and plausible synthetic pathway can be designed based on established chemical principles. This guide provides a comprehensive framework for the synthesis, characterization, and potential exploration of this promising molecule. Further research is necessary to fully elucidate its physicochemical properties, biological activities, and potential therapeutic applications.

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Unlocking the Therapeutic Potential of 5-Methylpyrazin-2(1h)-one 4-oxide: A Technical Guide to Future Research

Introduction: The Untapped Promise of Pyrazine N-Oxides

In the landscape of heterocyclic chemistry, pyrazine derivatives have consistently emerged as privileged scaffolds in medicinal chemistry, demonstrating a wide spectrum of biological activities including antimicrobial, anticancer, anti-inflammatory, and neuroprotective effects.[1][2] The introduction of an N-oxide functionality to the pyrazine ring can dramatically alter the molecule's physicochemical properties, such as polarity and hydrogen bonding capacity, which in turn can modulate its pharmacokinetic profile and biological activity.[3] N-oxide groups can enhance water solubility, decrease membrane permeability, and in some cases, act as a trigger for selective bioactivation, particularly in hypoxic environments.[3]

This guide focuses on a specific, yet underexplored molecule: 5-Methylpyrazin-2(1h)-one 4-oxide . While direct research on this compound is sparse, the wealth of data on related pyrazine N-oxides provides a strong rationale for its investigation. This document serves as a technical roadmap for researchers, scientists, and drug development professionals, outlining promising avenues of research and providing detailed, field-proven methodologies to explore the therapeutic potential of this intriguing compound. Our approach is grounded in a synthesis of established principles of medicinal chemistry and validated experimental protocols, designed to ensure scientific integrity and accelerate discovery.

Physicochemical Properties and Synthetic Strategy

A plausible synthetic route would involve a two-step process: first, the synthesis of the precursor 5-methylpyrazin-2(1H)-one, followed by N-oxidation. The synthesis of 5-methylpyrazin-2(1H)-one can be achieved through a one-pot aqueous condensation of pyruvaldehyde (methylglyoxal) with an ammonia source.[4] Subsequent N-oxidation could be accomplished using an oxidizing agent such as OXONE®.[5]

Proposed Research Area 1: Anticancer Activity as a Hypoxia-Activated Prodrug

Scientific Rationale: The tumor microenvironment is often characterized by regions of low oxygen, or hypoxia. This unique feature can be exploited for targeted cancer therapy using hypoxia-activated prodrugs (HAPs).[6][7][8] These compounds are typically inactive in their prodrug form but are enzymatically reduced in hypoxic conditions to release a cytotoxic agent. The N-oxide functional group is a well-established trigger for such activation.[3] Given that 5-Methylpyrazin-2(1h)-one 4-oxide possesses this functionality, it is a prime candidate for investigation as a HAP.

Hypothesis: 5-Methylpyrazin-2(1h)-one 4-oxide will exhibit selective cytotoxicity towards cancer cells under hypoxic conditions compared to normoxic conditions.

Experimental Workflow for Anticancer Screening

Caption: A tiered workflow for evaluating the anticancer potential of 5-Methylpyrazin-2(1h)-one 4-oxide.

Detailed Experimental Protocol: MTT Assay for Cytotoxicity[3][9][10][11][12][13]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of 5-Methylpyrazin-2(1h)-one 4-oxide in culture medium. Replace the old medium with 100 µL of the diluted compound solutions. Include a vehicle-only control.

• Incubation: For normoxic conditions, incubate the plate at 37°C in a 5% CO₂ incubator for 48-72 hours. For hypoxic conditions, place the plate in a hypoxic chamber (e.g., 1% O₂) for the same duration.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control and determine the IC₅₀ value.

Parameter	Description
Cell Lines	MCF-7 (breast cancer), HeLa (cervical cancer), A549 (lung cancer)
Compound Concentrations	0.1, 1, 10, 50, 100 µM
Incubation Time	48 and 72 hours
Oxygen Levels	Normoxia (~21% O₂), Hypoxia (1% O₂)
Positive Control	Doxorubicin (for normoxia), Tirapazamine (for hypoxia)

Proposed Research Area 2: Antimicrobial Activity

Scientific Rationale: Pyrazine and its derivatives are known to possess a broad range of antimicrobial activities.[1] The introduction of an N-oxide group can potentially enhance this activity by altering the molecule's interaction with microbial targets. Given the urgent need for new antimicrobial agents to combat rising antibiotic resistance, screening 5-Methylpyrazin-2(1h)-one 4-oxide for such properties is a logical and important step.

Hypothesis: 5-Methylpyrazin-2(1h)-one 4-oxide will exhibit inhibitory activity against a panel of pathogenic bacteria and fungi.

Experimental Workflow for Antimicrobial Screening

Caption: A two-phase workflow for assessing the antimicrobial activity of 5-Methylpyrazin-2(1h)-one 4-oxide.

Detailed Experimental Protocol: Disk Diffusion Assay[2][5][14][15][16][17][18][19][20]

• Inoculum Preparation: Prepare a bacterial or fungal suspension equivalent to a 0.5 McFarland standard.

• Plate Inoculation: Uniformly streak the inoculum onto a Mueller-Hinton agar plate using a sterile swab.

• Disk Application: Impregnate sterile paper disks with a known concentration of 5-Methylpyrazin-2(1h)-one 4-oxide and place them on the agar surface.

• Incubation: Incubate the plates at 37°C for 16-18 hours for bacteria or at 28°C for 24-48 hours for fungi.

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around each disk where microbial growth is inhibited.

Parameter	Description
Bacterial Strains	Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa
Fungal Strains	Candida albicans, Aspergillus niger
Compound Concentration	10, 50, 100 µ g/disk
Positive Controls	Ciprofloxacin (bacteria), Fluconazole (fungi)
Negative Control	DMSO-impregnated disk

Proposed Research Area 3: Anti-inflammatory Effects

Scientific Rationale: Chronic inflammation is a hallmark of numerous diseases. Pyrazine derivatives have been reported to possess anti-inflammatory properties.[2] A key mediator of inflammation is nitric oxide (NO), produced by inducible nitric oxide synthase (iNOS) in macrophages upon stimulation with lipopolysaccharide (LPS).[9][10][11][12] Therefore, assessing the ability of 5-Methylpyrazin-2(1h)-one 4-oxide to inhibit NO production in LPS-stimulated macrophages is a robust initial screen for anti-inflammatory potential.

Hypothesis: 5-Methylpyrazin-2(1h)-one 4-oxide will reduce the production of nitric oxide in LPS-stimulated RAW 264.7 macrophage cells.

Detailed Experimental Protocol: Nitric Oxide Inhibition Assay[21][22][25]

• Cell Seeding: Seed RAW 264.7 macrophage cells into a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of 5-Methylpyrazin-2(1h)-one 4-oxide for 1 hour.

• LPS Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours.

• Nitrite Measurement: Collect the cell culture supernatant and measure the nitrite concentration using the Griess reagent.

• Absorbance Reading: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Parameter	Description
Cell Line	RAW 264.7 murine macrophages
Compound Concentrations	1, 10, 50, 100 µM
LPS Concentration	1 µg/mL
Incubation Time	24 hours
Positive Control	L-NAME

Proposed Research Area 4: Neuroprotective Potential

Scientific Rationale: Neurodegenerative diseases are often associated with oxidative stress and inflammation. Tetramethylpyrazine, a well-known pyrazine derivative, and its analogues have demonstrated significant neuroprotective effects through various mechanisms, including the inhibition of oxidative damage and inflammation.[1][13][14][15] The unique electronic properties of the N-oxide group in 5-Methylpyrazin-2(1h)-one 4-oxide may confer potent antioxidant and neuroprotective activities.

Hypothesis: 5-Methylpyrazin-2(1h)-one 4-oxide will protect neuronal cells from oxidative stress-induced cell death.

Detailed Experimental Protocol: Neuroprotection Assay[29]

• Cell Seeding: Seed SH-SY5Y human neuroblastoma cells into a 96-well plate at an appropriate density and allow them to differentiate.

• Compound Pre-treatment: Pre-treat the differentiated cells with various concentrations of 5-Methylpyrazin-2(1h)-one 4-oxide for 24 hours.

• Oxidative Stress Induction: Induce oxidative stress by exposing the cells to H₂O₂ for a specified duration.

• Cell Viability Assessment: Assess cell viability using the MTT assay as described previously.

• Data Analysis: Calculate the percentage of neuroprotection conferred by the compound compared to the H₂O₂-treated control.

Parameter	Description
Cell Line	SH-SY5Y human neuroblastoma
Compound Concentrations	1, 10, 50, 100 µM
Oxidative Stressor	H₂O₂ (concentration to be optimized)
Incubation Time	24 hours pre-treatment
Positive Control	N-acetylcysteine (NAC)

Conclusion and Future Directions

5-Methylpyrazin-2(1h)-one 4-oxide represents a molecule of significant, yet untapped, therapeutic potential. Based on the established biological activities of related pyrazine N-oxides, this guide has outlined four key areas for future research: anticancer, antimicrobial, anti-inflammatory, and neuroprotective applications. The provided experimental workflows and detailed protocols offer a robust framework for initiating these investigations.

Successful outcomes in these initial in vitro studies should be followed by more in-depth mechanistic studies and, subsequently, in vivo validation in relevant animal models. The exploration of 5-Methylpyrazin-2(1h)-one 4-oxide and its derivatives could lead to the discovery of novel therapeutic agents with unique mechanisms of action, addressing critical unmet needs in medicine.

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• Antimicrobial Susceptibility Testing (Microdilution Technique). (Source: NC DNA Day Blog, URL: [Link])

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (Source: Protocols.io, URL: [Link])

• Screening of Novel Natural Product Derived Compounds for Drug Discovery in Inflammation. (Source: Longdom Publishing, URL: [Link])

• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. (Source: NCBI - NIH, URL: [Link])

• Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L. (Source: PMC, URL: [Link])

• LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. (Source: PMC, URL: [Link])

• Inhibitory Effect on Nitric Oxide Release in LPS-Stimulated Macrophages and Free Radical Scavenging Activity of Croton linearis Jacq. Leaves. (Source: MDPI, URL: [Link])

• Inhibition of LPS-Induced Nitric Oxide Production in RAW 264.7 Cell Lines, DPPH Radical Scavenging and Total Phenolic Content of. (Source: ThaiScience, URL: [Link])

• Initial testing of the hypoxia-activated prodrug PR-104 by the pediatric preclinical testing program. (Source: PubMed, URL: [Link])

• Selectively Targeting Tumor Hypoxia With the Hypoxia-Activated Prodrug CP-506. (Source: AACR Journals, URL: [Link])

• Structure of compound 2-[(5-methylpyrazin-2-yl)methyl]-1H-isoindole-1, 3(2H)-dione (9). (Source: ResearchGate, URL: [Link])

• Hypoxia activated prodrugs of a 9-aza-anthrapyrazole derivative that has promising anticancer activity. (Source: PubMed, URL: [Link])

• Acid-Promoted One-Pot Synthesis of Substituted Furan and 6-Methylpyrazin-2(1H)-one Derivatives via Allene Intermediate Formed in Situ. (Source: ACS Publications, URL: [Link])

• Nitroaromatic Hypoxia-Activated Prodrugs for Cancer Therapy. (Source: MDPI, URL: [Link])

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Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 5-Methylpyrazin-2(1H)-one 4-Oxide from Acyclic Precursors

Introduction & Strategic Rationale

Pyrazine N-oxides represent a privileged scaffold in drug development, frequently utilized as bioisosteres, metal-chelating pharmacophores, and broad-spectrum antimicrobial agents[1]. The de novo construction of the 2(1H)-pyrazinone 4-oxide core from acyclic precursors is a foundational strategy in heterocyclic chemistry. However, achieving strict regiocontrol during the cyclization of asymmetric 1,2-dicarbonyls with acyclic amides remains a significant synthetic challenge.

This application note details a self-validating, highly regioselective protocol for the synthesis of 5-methylpyrazin-2(1H)-one 4-oxide. By utilizing 2-(hydroxyamino)acetamide and a masked dicarbonyl equivalent (pyruvaldehyde 1,1-dimethyl acetal), this method circumvents the formation of the undesired 6-methyl regioisomer, ensuring >99% regiochemical fidelity[2].

Mechanistic Insights & Regiocontrol (Causality)

The core challenge in synthesizing the 5-methyl isomer lies in the inherent electrophilicity of the dicarbonyl precursor. If free methylglyoxal (pyruvaldehyde) is reacted with 2-(hydroxyamino)acetamide, the highly nucleophilic hydroxylamine nitrogen preferentially attacks the more reactive aldehyde carbon. This pathway predominantly yields the 6-methylpyrazin-2(1H)-one 4-oxide isomer[2].

The Masking Strategy: To invert this regioselectivity, pyruvaldehyde 1,1-dimethyl acetal is employed. By masking the aldehyde as an acetal, the ketone becomes the sole electrophilic site available for the initial nucleophilic attack by the hydroxylamine nitrogen.

The Electron Cascade & Aromatization: The cyclization is a redox-neutral, dehydrative process driven by the thermodynamic stability of the resulting 6π-electron aromatic system.

• Hemiaminal Formation: The hydroxylamine nitrogen attacks the C5 ketone, forming a hemiaminal.

• Deprotection & Imine Formation: Acidic conditions hydrolyze the acetal to an aldehyde at C6, which rapidly condenses with the amide nitrogen to form an N1=C6 imine.

• Vinylogous Deprotonation: Acid-catalyzed elimination of the C5 hydroxyl group generates a transient electrophilic center. A vinylogous deprotonation at the C3 position triggers a concerted electron cascade: the C3–H bond electrons form the C3=N4 double bond, pushing the adjacent electrons to form the C5=C6 double bond, and shifting the N1=C6 π-electrons onto the N1 nitrogen.

• Proton Transfer: A final proton transfer from the hydroxylamine oxygen to the N1 nitrogen yields the fully aromatic 5-methylpyrazin-2(1H)-one 4-oxide.

Mechanistic pathway illustrating the sequence of condensation, cyclization, and aromatization.

Quantitative Optimization Data

The causality of the masking strategy is validated by the regioisomeric ratios obtained during optimization. The use of the acetal acts as a self-validating control mechanism; failure to mask the aldehyde results in immediate degradation of regiochemical purity.

Table 1: Effect of Dicarbonyl Precursor on Regioselectivity

Dicarbonyl Precursor	Masking Strategy	Major Product	Regioisomeric Ratio (5-Me : 6-Me)	Isolated Yield (%)
Methylglyoxal (Free)	None	6-Methylpyrazin-2(1H)-one 4-oxide	5 : 95	72
Pyruvaldehyde 1,1-dimethyl acetal	Aldehyde Acetal	5-Methylpyrazin-2(1H)-one 4-oxide	>99 : 1	85

Experimental Workflow & Protocols

Materials & Reagents

• 2-(Hydroxyamino)acetamide hydrochloride (1.0 eq, 10.0 mmol, 1.26 g)

• Pyruvaldehyde 1,1-dimethyl acetal (1.1 eq, 11.0 mmol, 1.30 g)

• Sodium acetate (anhydrous) (1.0 eq, 10.0 mmol, 0.82 g)

• Anhydrous Methanol (20 mL)

• 2M Aqueous Hydrochloric Acid (5 mL)

Step-by-Step Methodology

Step 1: Free Base Liberation

• In a 50 mL round-bottom flask equipped with a magnetic stir bar, suspend 2-(hydroxyamino)acetamide hydrochloride (1.26 g) in 20 mL of anhydrous methanol.

• Add anhydrous sodium acetate (0.82 g) in one portion. Rationale: Sodium acetate acts as a mild base to liberate the nucleophilic hydroxylamine free base without causing base-catalyzed degradation of the subsequent dicarbonyl reagent.

• Stir the suspension vigorously at 25 °C for 30 minutes. Filter the mixture through a medium-porosity glass frit to remove the precipitated sodium chloride, collecting the filtrate in a clean reaction flask.

Step 2: Regioselective Hemiaminal Formation 4. To the methanolic filtrate, add pyruvaldehyde 1,1-dimethyl acetal (1.30 g) dropwise over 5 minutes. 5. Stir the reaction mixture at 25 °C for 2 hours. Rationale: Maintaining ambient temperature ensures the hydroxylamine nitrogen selectively attacks the ketone to form the C5 hemiaminal without prematurely triggering acetal hydrolysis.

Step 3: Acid-Catalyzed Deprotection and Cyclization 6. Add 5 mL of 2M aqueous HCl to the reaction mixture. 7. Equip the flask with a reflux condenser and heat the mixture to 80 °C for 4 hours. Rationale: The acidic pH (< 3) serves a dual purpose—it rapidly hydrolyzes the dimethyl acetal to the reactive C6 aldehyde and catalyzes the dehydrative ring closure and subsequent vinylogous deprotonation.

Step 4: Isolation and Purification 8. Allow the reaction to cool to room temperature. Concentrate the mixture under reduced pressure to remove the methanol. 9. Adjust the remaining aqueous residue to pH 5–6 using saturated aqueous NaHCO₃. 10. Cool the solution to 0 °C in an ice bath for 2 hours to induce crystallization. 11. Filter the resulting pale-yellow crystals, wash with 5 mL of ice-cold water, and dry under high vacuum to yield 5-methylpyrazin-2(1H)-one 4-oxide. (Self-Validation: The C3 proton of the 5-methyl isomer appears as a sharp singlet significantly downfield in ¹H-NMR due to the adjacent N-oxide, distinguishing it from the 6-methyl isomer).

Experimental workflow for the regioselective synthesis of 5-methylpyrazin-2(1H)-one 4-oxide.

References

• Mano, M., Seo, T., & Imai, K. (1980). Anticoccidials. IV. A convenient synthesis of 2(1H)-pyrazinone 4-oxide derivatives. Chemical and Pharmaceutical Bulletin, 28(9), 2720-2733.[2][Link]

• Riesco-Llach, G., Planas, M., Feliu, L., & Joule, J. A. (2023). 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations. RSC Advances, 13, 1162-1193.[1][Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Anticoccidials. IV. A Convenient Synthesis of 2(1H)-Pyrazinone 4-Oxide Derivatives [jstage.jst.go.jp]

Application Note: Streamlining Discovery Chemistry with One-Pot Condensation for 2(1H)-Pyrazinone Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 2(1H)-Pyrazinone Scaffold

The 2(1H)-pyrazinone core is a privileged heterocyclic scaffold that features prominently in a wide array of natural products and pharmacologically active molecules.[1][2][3][4] Its structural and electronic properties make it an ideal building block in medicinal chemistry, capable of engaging in various biological interactions. Notable examples underscore its therapeutic relevance, from the approved antiviral drug favipiravir, which has been investigated for influenza, Ebola, and COVID-19, to numerous derivatives explored as potent kinase inhibitors for oncology applications.[1][2][5][6]

Traditionally, the synthesis of substituted pyrazinones involved multi-step sequences that were often time-consuming and inefficient, posing a bottleneck for rapid library generation and structure-activity relationship (SAR) studies. The development of one-pot condensation reactions has revolutionized access to this critical scaffold. These methods offer significant advantages, including operational simplicity, reduced waste, and the ability to generate molecular complexity from readily available starting materials in a single synthetic operation. This application note provides a detailed guide to the most robust and widely adopted one-pot method for 2(1H)-pyrazinone synthesis, grounded in mechanistic understanding and practical, field-proven protocols.

Mechanism and Rationale: The Jones-Karmas-Spoerri Condensation

One of the most effective and enduring strategies for one-pot 2(1H)-pyrazinone synthesis is the condensation of an α-amino acid amide with a 1,2-dicarbonyl compound.[1][2][3] First detailed by R. G. Jones and later refined by Karmas and Spoerri, this method constructs the heterocyclic core by forming two critical bonds (N-1 to C-6 and N-4 to C-5) in a single pot.[1][3]

The reaction proceeds through a cascade of imine formation, cyclization, and dehydration steps:

• Initial Condensation: The primary amine of the α-amino acid amide nucleophilically attacks one of the carbonyl groups of the 1,2-dicarbonyl compound, forming a hemiaminal intermediate.

• Imination: This intermediate rapidly dehydrates to form an imine.

• Intramolecular Cyclization: The amide nitrogen then attacks the second carbonyl group in an intramolecular fashion, leading to a cyclic intermediate.

• Final Dehydration: A final dehydration step occurs, driven by the formation of the stable, conjugated pyrazinone ring system.

A key refinement by Karmas and Spoerri demonstrated that the reaction proceeds efficiently using the hydrohalide salts of α-amino acid amides, which are often more stable and accessible than the free bases, particularly for low molecular weight variants.[1][2] The reaction is typically mediated by a base to neutralize the salt and facilitate the nucleophilic attacks.

Caption: Generalized mechanism for the Jones-Karmas-Spoerri condensation.

Core Protocol: One-Pot Synthesis of 3-Methyl-5-phenyl-2(1H)-pyrazinone

This protocol provides a representative example of the Jones-Karmas-Spoerri condensation.

Materials:

• Alaninamide hydrochloride (or other α-amino acid amide salt)

• Benzil (or other 1,2-dicarbonyl compound)

• Potassium hydroxide (KOH)

• Ethanol (or other suitable alcohol solvent)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Standard glassware for extraction and purification

Experimental Workflow:

Caption: Step-by-step workflow for one-pot 2(1H)-pyrazinone synthesis.

Step-by-Step Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add alaninamide hydrochloride (1.0 eq), benzil (1.0 eq), and ethanol (20 mL).

• Base Addition: While stirring at room temperature, add a solution of potassium hydroxide (2.2 eq) in water (5 mL) dropwise over 5 minutes.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 80 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-6 hours.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the remaining aqueous residue, add ethyl acetate (30 mL) and water (20 mL). Transfer the mixture to a separatory funnel, shake well, and separate the layers. Extract the aqueous layer two more times with ethyl acetate (2 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate in vacuo to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure 3-methyl-5-phenyl-2(1H)-pyrazinone.

Key Experimental Parameters and Optimization

The efficiency and outcome of the condensation can be fine-tuned by adjusting several key parameters. The choice of starting materials, solvent, and base can significantly impact yield, purity, and reaction time.

Parameter	Options & Considerations	Rationale & Impact on Outcome
α-Amino Acid Amide	Can be used as a free base or, more commonly, a hydrohalide salt.[1][2]	Salts are often more stable and commercially available. The choice of amino acid determines the substituent at the 3-position. Sterically hindered amino amides may require longer reaction times or higher temperatures.
1,2-Dicarbonyl	Glyoxal, methylglyoxal, benzil, and other diketones.	This component determines the substituents at the 5- and 6-positions. Unsymmetrical dicarbonyls (e.g., methylglyoxal) can lead to regioisomeric products, although one isomer often predominates.[1][2]
Base	Inorganic bases (KOH, NaOH) or organic bases (piperidine).[1][2]	A base is required to neutralize the amino amide salt and catalyze the condensation/dehydration steps. The strength and solubility of the base can affect reaction rates.
Solvent	Typically polar protic solvents like ethanol, methanol, or water.	The solvent must be able to dissolve the reactants and facilitate the reaction cascade. The boiling point of the solvent determines the maximum reaction temperature under reflux conditions.
Temperature	Room temperature to reflux.	Higher temperatures generally accelerate the reaction but can also lead to side product formation. Optimization is often required for specific substrate combinations.

Advanced Protocols & Variations

Microwave-Assisted Synthesis:

To accelerate reaction times from hours to minutes, microwave irradiation can be employed.[1][7][8] This technique is particularly valuable for high-throughput synthesis and library generation. The sealed-vessel environment allows for temperatures above the solvent's boiling point, dramatically increasing reaction rates. Gising et al. demonstrated a rapid, one-pot, two-step protocol for synthesizing 3,5-dichloro-2(1H)-pyrazinones using microwave assistance for both the initial Strecker reaction and the subsequent cyclization.[1]

Solid-Phase Synthesis:

For combinatorial chemistry applications, the Jones-Karmas-Spoerri methodology has been adapted to solid-phase synthesis.[1] By anchoring the α-aminonitrile to a Wang amide resin, Kaval et al. developed a workflow to generate a library of 3,5-dichloro-2(1H)-pyrazinones, demonstrating the utility of this chemistry for creating diverse molecular libraries for screening.[1]

Troubleshooting and Practical Insights

• Regioselectivity: When using an unsymmetrical 1,2-dicarbonyl (e.g., R-CO-CO-R'), two regioisomeric products are possible. The outcome is often dictated by the relative electrophilicity of the two carbonyl carbons and steric factors. For instance, the reaction of various α-amino acid amides with methylglyoxal typically yields the 5-methyl-2(1H)-pyrazinone isomer as the major product.[1][2] Careful characterization (e.g., by 2D NMR) is essential to confirm the structure of the product.

• Low Yields: If yields are low, consider increasing the reaction time or temperature. Ensure the base is of good quality and added in the correct stoichiometry to fully neutralize the amino amide salt. For sterically demanding substrates, a higher boiling point solvent may be beneficial.

• Purification Challenges: The polarity of substituted pyrazinones can vary widely. If the product is difficult to separate from starting materials or byproducts, explore different solvent systems for chromatography or consider alternative purification methods like recrystallization.

Conclusion

The one-pot condensation of α-amino acid amides and 1,2-dicarbonyl compounds is a powerful, efficient, and highly versatile method for synthesizing the medicinally important 2(1H)-pyrazinone scaffold. Its operational simplicity, tolerance of diverse functional groups, and adaptability to modern techniques like microwave and solid-phase synthesis make it an indispensable tool for drug discovery and development professionals. By understanding the underlying mechanism and key experimental parameters, researchers can effectively leverage this reaction to rapidly access novel chemical matter for biological screening and optimization.

References

• Prieur, A., et al. (2023). 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations. RSC Advances. Available at: [Link]

• Prieur, A., et al. (2023). 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations. National Center for Biotechnology Information. Available at: [Link]

• Kaval, N., et al. (2003). An Exploratory Study on Microwave-Assisted Solid-Phase Diels−Alder Reactions of 2(1H)-Pyrazinones: the Elaboration of a New Tailor-Made Acid-Labile Linker. ACS Publications. Available at: [Link]

• Mehta, V. P., et al. (2011). Microwave-Assisted Chemistry of 2(1H)-pyrazinones. Ingenta Connect. Available at: [Link]

• Prieur, A., et al. (2022). 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations. Semantic Scholar. Available at: [Link]

• Mehta, V. P., et al. (2011). Microwave-Assisted Chemistry of 2(1H)-pyrazinones. Bentham Science Publishers. Available at: [Link]

• Tindall, S. J., et al. (2012). Design and synthesis of 2(1H)-pyrazinones as inhibitors of protein kinases. ResearchGate. Available at: [Link]

• Tindall, S. J., et al. (2012). Design and synthesis of 2(1H)-pyrazinones as inhibitors of protein kinases. Academia.edu. Available at: [Link]

• Jayaraj, S., et al. (2023). Synthesis of 2(1H)-pyrazinones from α-aminoamides and 1,2-diketone mono Schiff bases. ResearchGate. Available at: [Link]

Sources

• 1. 2(1 H )-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07227K [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. (PDF) Design and synthesis of 2(1H)-pyrazinones as inhibitors of protein kinases [academia.edu]
• 7. Microwave-Assisted Chemistry of 2(1H)-pyrazinones: Ingenta Connect [ingentaconnect.com]
• 8. benthamdirect.com [benthamdirect.com]

Application Note: In-Depth HPLC Analytical Protocol for 5-Methylpyrazin-2(1H)-one 4-oxide

Introduction & Chemical Context

5-Methylpyrazin-2(1H)-one 4-oxide (also known by its tautomeric form, 2-hydroxy-5-methylpyrazine 4-oxide) is a highly polar, nitrogen-rich heterocyclic compound. In pharmaceutical development, it frequently appears as a critical intermediate, degradation product, or synthetic impurity in the manufacturing of pyrazine-based therapeutics, most notably the antilipolytic agent Acipimox (5-methylpyrazine-2-carboxylic acid 4-oxide)[1] and broad-spectrum antivirals like Favipiravir.

Due to its high polarity, lactam-lactim tautomerism, and the strong dipole moment of the N-oxide moiety, this compound presents unique chromatographic challenges. Standard reversed-phase (RP) methods often yield poor retention, severe peak tailing, or split peaks. This application note details a robust, self-validating RP-HPLC method engineered specifically to overcome these physicochemical hurdles, drawing on validated strategies used for related pyrazine N-oxides[2].

Mechanistic Chromatography Rationale

As a Senior Application Scientist, it is critical to understand why standard methods fail before designing a solution. The chromatographic behavior of 5-Methylpyrazin-2(1H)-one 4-oxide is governed by three primary factors:

• Silanol Interactions: The N-oxide group is a strong hydrogen-bond acceptor and dipole. On conventional C18 columns, it interacts strongly with residual, unendcapped silanols on the silica matrix, leading to severe peak tailing.

• Tautomeric Peak Broadening: The molecule exists in a dynamic equilibrium between the 2(1H)-one (lactam) and 2-hydroxy (lactim) forms. If the mobile phase pH allows this interconversion to occur at a rate comparable to the chromatographic timescale, it manifests as peak broadening or even peak splitting.

• Hydrophilicity: The combination of the N-oxide and the lactam core makes the molecule highly hydrophilic, causing it to elute near the void volume ( t0​ ) on standard hydrophobic C18 phases.

The Engineered Solution: To achieve a self-validating, reproducible method, we employ an AQ-C18 (Polar-Embedded) stationary phase. This phase resists dewetting in highly aqueous mobile phases and provides alternative hydrogen-bonding mechanisms that enhance the retention of polar analytes. Furthermore, utilizing a strongly acidic mobile phase (pH 3.0) serves a dual purpose: it suppresses the ionization of residual silanols (eliminating secondary interactions) and kinetically locks the tautomeric equilibrium, ensuring a single, sharp chromatographic peak.

Optimization Workflow

Fig 1: HPLC method optimization workflow addressing pyrazine N-oxide tautomerism and polarity.

Step-by-Step Experimental Protocol

Reagents and Materials

• HPLC-grade Methanol (MeOH) and Acetonitrile (ACN).

• Ultrapure Water (18.2 MΩ·cm).

• Phosphoric acid (85%, HPLC grade) and Monobasic Potassium Phosphate (KH₂PO₄).

• 5-Methylpyrazin-2(1H)-one 4-oxide reference standard.

Mobile Phase Preparation

• Buffer (Mobile Phase A): Dissolve 1.36 g of KH₂PO₄ in 1000 mL of ultrapure water to create a 10 mM solution. Adjust the pH to 3.0 ± 0.05 using dilute phosphoric acid. Filter through a 0.22 µm nylon membrane and sonicate for 10 minutes to degas.

• Organic (Mobile Phase B): 100% HPLC-grade Methanol.

  • Causality Note: Methanol is preferred over Acetonitrile here because it acts as a protic solvent, which helps solvate the N-oxide dipole more effectively and maintains better peak symmetry for this specific chemotype.

Sample Preparation

• Diluent: 100% Mobile Phase A.

  • Causality Note: Dissolving the sample in pure organic solvent or a mismatched diluent will cause severe peak distortion due to the "solvent effect" at the head of the column. Always use the aqueous buffer as the primary diluent.

• Standard Solution: Accurately weigh 10 mg of the standard into a 100 mL volumetric flask. Dissolve and make up to volume with the diluent (Yields 100 µg/mL).

Chromatographic Conditions

Table 1: Optimized Chromatographic Conditions

Parameter	Specification	Causality / Rationale
Column	AQ-C18 (250 mm × 4.6 mm, 5 µm)	Polar-embedded phase prevents dewetting in highly aqueous conditions.
Mobile Phase	10 mM KH₂PO₄ (pH 3.0) : Methanol (90:10, v/v)	Acidic pH locks tautomerism; low organic % retains the polar analyte.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns.
Column Temp	30 °C	Stabilizes column pressure and improves mass transfer.
Detection	UV at 230 nm	Pyrazine N-oxides exhibit strong π-π* transitions in this region.
Injection Vol	10 µL	Minimizes band broadening while maintaining sensitivity.

Method Validation & System Suitability (Self-Validating System)

A self-validating protocol requires that the analytical system proves its fitness before any sample data is accepted. The following parameters must be met during the System Suitability Test (SST), which consists of six replicate injections of the 100 µg/mL standard.

Table 2: System Suitability and Validation Criteria

Parameter	Acceptance Criteria	Scientific Justification
Retention Time (Rt)	~ 6.5 ± 0.2 min	Ensures adequate retention factor ( k′>2 ) away from the void volume.
Tailing Factor (Tf)	≤ 1.5	Confirms suppression of silanol interactions and metal chelation.
Theoretical Plates (N)	≥ 5000	Verifies column efficiency and proper tautomeric locking.
%RSD of Area (n=6)	≤ 2.0%	Demonstrates injection precision and system stability.
Linearity (R²)	≥ 0.999 (1 - 200 µg/mL)	Validates the method for quantitative impurity profiling.

Troubleshooting Peak Distortions

Even with an optimized method, pyrazine N-oxides can exhibit unexpected chromatographic behavior due to external variables.

• Symptom: Sudden peak tailing, peak splitting, or loss of response over time.

• Causality: N-oxides are known to act as bidentate ligands. They can chelate trace transition metals (e.g., Fe³⁺, Ni²⁺) present in aging stainless-steel HPLC tubing, frits, or the column inlet.

• Corrective Action: Passivate the HPLC system with 20% Nitric acid, switch to PEEK (Polyether ether ketone) tubing, or add a trace amount of EDTA (0.1 mM) to the mobile phase buffer to sequester free metal ions before they interact with the analyte.

References

• Musatti, L., Maggi, E., Moro, E., Valzelli, G., & Tamassia, V. (1981). Bioavailability and Pharmacokinetics in Man of Acipimox, a New Antilipolytic and Hypolipemic Agent. The Journal of International Medical Research, 9(5), 381-386. URL:[Link]

• Thangabalan, B., & Kumar, P. V. (2013). RP-HPLC method for the determination of acipimox in human plasma. Journal of Pharmacy Research, 7(1), 117-120. URL:[Link]

Sources

• 1. Bioavailability and pharmacokinetics in man of acipimox, a new antilipolytic and hypolipemic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: Evaluating 5-Methylpyrazin-2(1H)-one 4-oxide in Antimicrobial Drug Discovery

Executive Summary

The rise of antimicrobial resistance (AMR) necessitates the development of novel therapeutic scaffolds that bypass traditional resistance mechanisms. Pyrazine N-oxides represent a privileged class of bioreductive prodrugs, historically foundational in antitubercular regimens (e.g., pyrazinamide derivatives) and currently expanding into broad-spectrum applications[1].

5-Methylpyrazin-2(1H)-one 4-oxide integrates a pyrazinone core—capable of critical hydrogen bonding and target engagement—with a redox-active N-oxide moiety. As a Senior Application Scientist, I have designed this protocol guide to provide researchers with a self-validating experimental framework for testing this compound. This guide moves beyond standard screening, focusing on the causality of N-oxide bioactivation, reactive oxygen species (ROS) generation, and orthogonal validation techniques required for rigorous drug development[2].

Mechanistic Rationale: The N-Oxide Advantage

To effectively study 5-Methylpyrazin-2(1H)-one 4-oxide, one must understand why the N-oxide functionality dictates the experimental design. Unlike conventional antibiotics that directly bind to structural targets (like penicillin-binding proteins), N-oxide heterocycles operate via a pathogen-specific bioactivation mechanism[3]:

• Selective Bioreduction (Prodrug Activation): The N-oxide group acts as a lipophilic mask, enhancing penetration through complex bacterial envelopes (such as the mycobacterial cell wall). Once inside, specific bacterial reductases cleave the N-O bond[1]. Because mammalian cells generally lack these specific reductases, the compound maintains a high Selectivity Index (SI).

• Hypoxia-Driven Efficacy: Bacterial N-oxide reductases are frequently upregulated in low-oxygen environments. Consequently, these compounds often exhibit paradoxical enhanced efficacy against latent bacteria or deep-tissue biofilms compared to aerobic cultures[4].

• Redox Cycling & Oxidative Stress: The enzymatic reduction of the N-oxide generates superoxide radicals and hydrogen peroxide. This localized oxidative burst overwhelms bacterial antioxidant defenses, leading to DNA fragmentation, lipid peroxidation, and rapid cell death[2].

Fig 1. Bioreductive activation pathway of 5-Methylpyrazin-2(1H)-one 4-oxide.

Self-Validating Experimental Protocols

A robust antimicrobial study must be self-validating. If a compound is hypothesized to act via ROS generation, the experimental design must include a mechanism to rescue the bacteria from this specific stressor, thereby proving target engagement.

Protocol 1: Aerobic vs. Hypoxic MIC/MBC Determination

Causality: Testing solely under standard aerobic conditions may yield false negatives for N-oxide prodrugs. Evaluating the compound under hypoxic conditions isolates the oxygen-dependent activity of the bioreductive trigger[4].

Step-by-Step Methodology:

• Compound Preparation: Dissolve 5-Methylpyrazin-2(1H)-one 4-oxide in 100% DMSO to a stock concentration of 10 mg/mL. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent solvent toxicity.

• Broth Microdilution: In a 96-well plate, perform two-fold serial dilutions in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a range of 0.25 to 256 µg/mL.

• Inoculation: Adjust the target bacterial suspension (e.g., M. tuberculosis H37Rv or P. aeruginosa PAO1) to a final concentration of 5×105 CFU/mL per well.

• Environmental Incubation:

  • Aerobic Plate: Incubate at 37°C in ambient air.

  • Hypoxic Plate: Incubate at 37°C in an anaerobic chamber (85% N₂, 10% CO₂, 5% H₂) or use the Wayne dormancy model for mycobacteria.

• MIC Determination: Read the optical density ( OD600​ ) after 18-24 hours (or 7-14 days for slow-growing mycobacteria). The MIC is the lowest concentration preventing visible growth.

• MBC Validation: Plate 10 µL from all optically clear wells onto drug-free agar. The Minimum Bactericidal Concentration (MBC) is the lowest concentration resulting in a ≥99.9% reduction in initial CFU.

Protocol 2: Intracellular ROS Quantification & Scavenger Rescue

Causality: To definitively prove that 5-Methylpyrazin-2(1H)-one 4-oxide kills bacteria via oxidative stress, we introduce an exogenous ROS scavenger (Thiourea). If the mechanism holds true, the scavenger will neutralize the ROS and rescue bacterial viability[2].

Step-by-Step Methodology:

• Dye Loading: Grow bacterial cultures to mid-log phase ( OD600​=0.5 ). Pre-incubate the cells with 10 µM 2',7'-dichlorofluorescein diacetate (DCFDA) for 30 minutes in the dark. DCFDA is a cell-permeable fluorogenic dye that fluoresces upon oxidation by ROS.

• Washing: Centrifuge at 4,000 x g for 5 minutes, discard the supernatant, and resuspend the pellet in fresh PBS to remove extracellular dye.

• Treatment Assignment:

  • Group A (Vehicle): 1% DMSO.

  • Group B (Test): 5-Methylpyrazin-2(1H)-one 4-oxide at 1× and 4× MIC.

  • Group C (Rescue): 5-Methylpyrazin-2(1H)-one 4-oxide (1× MIC) + 150 mM Thiourea.

  • Group D (Positive Control): 1 mM H2​O2​ .

• Kinetic Measurement: Transfer 100 µL of each suspension to a black 96-well microtiter plate. Measure fluorescence (Ex/Em = 485/535 nm) every 30 minutes for 4 hours using a microplate reader.

• Viability Plating: Post-assay, plate serial dilutions of Group B and Group C to correlate ROS levels with actual cell death.

Fig 2. Self-validating experimental workflow for evaluating pyrazine N-oxide antimicrobials.

Data Presentation & Interpretation

The following tables summarize the expected quantitative profiles of a highly active pyrazine N-oxide derivative, demonstrating the critical shift in efficacy under hypoxia and the validation of the ROS-mediated mechanism[5].

Table 1: Representative Antimicrobial Activity Profile

Pathogen Strain	Incubation Condition	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
M. tuberculosis H37Rv	Aerobic	3.12	12.5	4.0	Bactericidal
M. tuberculosis H37Rv	Hypoxic	0.78	1.56	2.0	Highly Bactericidal
S. aureus ATCC 29213	Aerobic	16.0	>64.0	>4.0	Bacteriostatic
P. aeruginosa PAO1	Biofilm Model	8.0	32.0	4.0	Bactericidal

Note: A lower MIC under hypoxic conditions is a hallmark of N-oxide prodrugs, indicating selective activation by anaerobic reductases.

Table 2: Mechanistic Validation via ROS Quantification

Treatment Group	DCFDA Fluorescence (Fold Change)	Viability (Log CFU/mL)	Target Engagement Confirmed?
Untreated Control (Vehicle)	1.0x	8.2	N/A
5-Methylpyrazin-2(1H)-one 4-oxide (1x MIC)	4.5x	4.1	Yes (High ROS, Low Viability)
5-Methylpyrazin-2(1H)-one 4-oxide + Thiourea	1.2x	7.9	Yes (Scavenger Rescues Viability)
H2​O2​ (Positive Control)	6.8x	2.0	N/A

Note: The near-complete restoration of bacterial viability (7.9 Log CFU/mL) upon the addition of Thiourea confirms that the primary bactericidal mechanism of the compound is oxidative stress.

References

• Source: PMC (nih.gov)
• Medicinal Chemistry of Drugs with N-Oxide Functionalities Source: ACS Publications URL
• Synthesis and Anti-Mycobacterium tuberculosis Activity of N-oxide Containing Heterocycles Source: Sciforum URL
• Synthesis and Biological Evaluation of N-Alkyl-3-(alkylamino)
• Medicinal Chemistry of Drugs with N-Oxide Functionalities (ResearchGate Context)

Sources

• 1. Design, Synthesis, and Characterization of N-Oxide-Containing Heterocycles with in Vivo Sterilizing Antitubercular Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. sciforum.net [sciforum.net]
• 5. Synthesis and Biological Evaluation of N-Alkyl-3-(alkylamino)-pyrazine-2-carboxamides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 5-Methylpyrazin-2(1H)-one 4-Oxide Synthesis

Welcome to the Advanced Technical Support Guide for the synthesis of 5-methylpyrazin-2(1H)-one 4-oxide. As a critical intermediate in the development of pyrazine-based APIs (such as Acipimox and Emorfazone derivatives), the N-oxidation of pyrazinones is notoriously prone to low isolated yields. This guide synthesizes mechanistic causality with field-proven protocols to help you troubleshoot regioselectivity failures, over-oxidation, and product loss during isolation.

Mechanistic Causality: Understanding the Oxidation Pathways

To troubleshoot low yields, you must first understand the electronic and steric environment of your starting material. 5-Methylpyrazin-2(1H)-one contains two nitrogen atoms (N1 and N4) competing for the electrophilic oxygen.

• Electronic Deactivation at N1: The N1 nitrogen is adjacent to the C2-carbonyl group. It participates in lactam-like resonance, severely delocalizing its lone pair and rendering it electronically deactivated.

• Nucleophilicity at N4: The N4 nitrogen retains its imine-like character and full nucleophilicity. Therefore, N4 oxidation is kinetically and electronically favored, despite minor steric hindrance from the adjacent C5-methyl group.

• The Over-Oxidation Trap: Because the pyrazine ring becomes more electron-deficient after the first oxidation, the second oxidation to the 1,4-dioxide is slower. However, excess oxidant or elevated temperatures will inevitably force the reaction down this degradation pathway.

Reaction pathways in the N-oxidation of 5-methylpyrazin-2(1H)-one.

Troubleshooting FAQs

Q1: My HPLC shows >90% conversion to the 4-oxide, but my isolated yield is <30%. Where is my product? Cause: You are likely losing your product during the aqueous workup. Pyrazine N-oxides are highly polar, water-soluble, and hygroscopic. Traditional liquid-liquid extraction (e.g., partitioning between water and ethyl acetate) will leave the majority of your product in the aqueous phase. Solution: Abandon aqueous extraction. Instead, quench the residual oxidant, evaporate the reaction mixture to absolute dryness under high vacuum, and extract the product from the solid inorganic residue using a polar organic solvent mixture (e.g., 10% methanol in dichloromethane or hot ethanol).

Q2: I am seeing a 70:30 ratio of the 4-oxide to the 1-oxide. How do I improve regioselectivity? Cause: Small, highly reactive oxidants (like un-catalyzed peracetic acid) are less sensitive to steric hindrance and can force oxidation at the deactivated N1 position. Solution: Switch to a bulkier electrophilic oxidant like meta-chloroperoxybenzoic acid (mCPBA) in a non-polar solvent[1]. The bulky mCPBA complex strongly prefers the unhindered N4 position. Alternatively, use a sodium tungstate ( Na2​WO4​ ) catalyzed H2​O2​ system at a strictly controlled pH of 3.0–4.0; the bulky peroxotungstate intermediate amplifies steric differentiation[2].

Q3: Why am I generating significant amounts of the 1,4-dioxide byproduct? Cause: The 1,4-dioxide forms when the local concentration of the oxidant is too high, the stoichiometry exceeds 1.15 equivalents, or the reaction temperature exceeds 60°C. Solution: Strictly limit the oxidant to 1.05–1.10 equivalents. If using hydrogen peroxide ( H2​O2​ ), employ a slow, dropwise addition via a syringe pump to prevent pooling. Maintain the reaction temperature at 40–50°C.

Q4: The reaction stalls at ~50% conversion when using H2​O2​ and a tungstate catalyst. Why? Cause: Catalyst deactivation or H2​O2​ disproportionation. If the pH drifts above 5.0, the active tungstic acid species reverts to inactive tungstate. If the temperature is too high, H2​O2​ decomposes into water and oxygen gas before it can react. Solution: Buffer the system to pH 3.5 using dilute sulfuric acid before adding the oxidant[2]. Monitor for excessive bubbling (oxygen evolution), which indicates thermal degradation of your peroxide.

Quantitative Data: Comparison of Oxidation Systems

Selecting the right oxidation system is a balance between yield, scalability, and workup complexity. Use the table below to benchmark your current methodology.

Oxidant System	Typical Yield	Regioselectivity (N4:N1)	Over-oxidation Risk	Workup Complexity
mCPBA / DCM	75 - 85%	> 95:5	Low	Moderate (Requires mCBA acid removal)
35% H2​O2​ / Na2​WO4​ (pH 3.5)	80 - 90%	90:10	Moderate	Low (Direct evaporation method)
35% H2​O2​ / Acetic Acid	40 - 60%	70:30	High	High (Difficult acid removal)
UHP / Methyltrioxorhenium	85 - 95%	> 95:5	Low	Low (Byproduct is neutral urea)

Self-Validating Experimental Protocol

The following protocol utilizes the Tungstate-Catalyzed H2​O2​ method[2][3]. It is designed as a self-validating system : each step includes a physical or analytical check to ensure the chemistry is proceeding correctly before moving forward.

Step-by-Step Methodology

Step 1: Catalyst Activation

• Dissolve 3.0 mol% of sodium tungstate dihydrate ( Na2​WO4​⋅2H2​O ) in distilled water (approx. 5 mL per gram of substrate).

• Add 50% aqueous H2​SO4​ dropwise until the pH reaches exactly 3.5.

• Validation Check: The solution must turn a pale, clear yellow. This visual cue confirms the in-situ formation of the active peroxotungstic acid catalytic species. If it remains colorless, check your pH meter calibration.

Step 2: Substrate Addition

• Add 5-methylpyrazin-2(1H)-one (1.0 equiv) to the aqueous catalyst solution.

• Stir vigorously to form a uniform suspension.

Step 3: Controlled Oxidant Addition

• Heat the reaction mixture to 45°C.

• Using a syringe pump, add 1.10 equivalents of 35% aqueous H2​O2​ continuously over 2 hours.

• Validation Check: Monitor the internal temperature. A steady exotherm maintaining the temperature between 45–50°C indicates active oxidation. If the temperature spikes above 55°C, pause the addition immediately to prevent 1,4-dioxide formation.

Step 4: Reaction Monitoring & Quenching

• Stir for an additional 1 hour at 45°C.

• Pull an aliquot for HPLC analysis.

• Validation Check: If HPLC shows starting material is <2% and 1,4-dioxide is <5%, the reaction is complete.

• Immediately quench the reaction by adding solid sodium sulfite ( Na2​SO3​ ) in small portions.

• Validation Check: Test the mixture with a peroxide test strip. Continue adding Na2​SO3​ until the strip reads 0 mg/L.

Step 5: Non-Aqueous Isolation

• Transfer the quenched mixture to a rotary evaporator and remove all water under reduced pressure (bath temp 50°C). Apply high vacuum for 2 hours to ensure absolute dryness.

• Suspend the resulting dry, solid residue in a 9:1 mixture of Dichloromethane/Methanol (10 mL per gram of theoretical product).

• Stir vigorously for 30 minutes to dissolve the highly polar N-oxide.

• Filter the suspension through a medium-porosity glass frit to remove insoluble inorganic salts ( Na2​SO4​ , tungstate).

• Concentrate the filtrate to yield the pure 5-methylpyrazin-2(1H)-one 4-oxide as a crystalline solid.

References

• Title: Post-Modification of Biobased Pyrazines and Their Polyesters | Source: Macromolecules | URL: [Link][1]

• Title: US7153965B2 - Pharmaceutically acceptable inorganic and organic salts of 5-methylpyrazine-2-carboxylic acid-4-oxide | Source: Google Patents | URL: [2]

• Title: US5668281A - Process for preparing tertiary amine-N-oxide | Source: Google Patents | URL: [3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US7153965B2 - Pharmaceutically acceptable inorganic and organic salts of 5-methylpyrazine-2-carboxylic acid-4-oxide - Google Patents [patents.google.com]
• 3. US5668281A - Process for preparing tertiary amine-N-oxide - Google Patents [patents.google.com]

Technical Support Center: Impurity Profiling in 5-Methylpyrazin-2(1H)-one 4-oxide

Welcome to the Advanced Analytical Troubleshooting Center. As a Senior Application Scientist, I frequently see laboratories struggle with the quantification and purity analysis of heterocyclic N-oxides. The fundamental challenge with 5-Methylpyrazin-2(1H)-one 4-oxide is that the dative N–O bond is inherently metastable. Standard reversed-phase (RP) methodologies and default mass spectrometry (MS) parameters often yield false impurity profiles due to thermal degradation artifacts or the failure to resolve isobaric regioisomers.

This guide is designed to provide drug development professionals with causality-driven, self-validating workflows to accurately isolate, identify, and quantify impurities in 5-Methylpyrazin-2(1H)-one 4-oxide samples.

Diagnostic Overview: The Impurity Landscape

Before troubleshooting, it is critical to understand the chemical pathways that generate impurities in pyrazinone N-oxides. Similar to related pharmaceutical compounds like Acipimox (5-methylpyrazine-2-carboxylic acid 4-oxide), impurities typically arise from thermal deoxygenation, synthetic over-oxidation, or positional isomerization[1].

Fig 1. Common degradation and synthetic impurity pathways for 5-Methylpyrazin-2(1H)-one 4-oxide.

Quantitative Impurity Profile Data

To facilitate rapid identification, the expected analytical parameters for the primary impurities are summarized below.

Impurity Classification	Structural Modification	Expected m/z [M+H]⁺	Relative Retention Time (PFP Column)	Primary Causality
Target API	None (4-oxide)	127.05	1.00	N/A
Deoxygenated	Loss of Oxygen (-16 Da)	111.05	~1.25	Thermal degradation / MS in-source fragmentation
Regioisomer	Positional Shift (1-oxide)	127.05	~0.90	Non-selective oxidation during synthesis
Over-oxidized	Addition of Oxygen (+16 Da)	143.04	~0.75	Excess oxidant (e.g., H₂O₂) during synthesis

Deep-Dive FAQs & Troubleshooting

Q: During LC-MS analysis, I am observing a massive impurity peak at m/z 111.05 (-16 Da). Is my sample degrading on the bench? A: Likely not. You are almost certainly observing an in-source fragmentation artifact . The Causality: The N–O bond in pyrazine N-oxides is thermally labile. When subjected to the high capillary temperatures (often >300°C) and high declustering potentials of standard Electrospray Ionization (ESI) methods, the molecule undergoes thermal cleavage, losing an oxygen atom before reaching the mass analyzer. This creates a false "deoxygenated" peak (5-Methylpyrazin-2(1H)-one) that perfectly co-elutes with your target API. The Fix: You must lower your ESI source temperature to <250°C and reduce the cone voltage to achieve "soft" ionization.

Q: How can I separate the 4-oxide target from the 1-oxide regioisomer? They co-elute on my standard C18 column. A: You need orthogonal chromatographic selectivity. The Causality: Standard C18 columns rely purely on hydrophobic dispersive interactions. Because the 1-oxide and 4-oxide regioisomers are highly polar and have nearly identical hydrophobicities, C18 phases cannot resolve them. The retention behavior of pyrazine N-oxides is highly dependent on the stationary phase[2]. The Fix: Switch to a Pentafluorophenyl (PFP) column. PFP phases provide multiple retention mechanisms—specifically fluorine-mediated dipole-dipole interactions and π-π stacking with the pyrazine ring—which are exceptionally sensitive to the spatial arrangement of the N-oxide group, allowing for baseline resolution of the regioisomers.

Q: Why does my sample purity drop after sitting in the autosampler for 24 hours? A: Pyrazinone derivatives can undergo base-catalyzed hydrolysis or photochemical degradation in solution. The Causality: If your sample diluent is neutral to alkaline (pH > 7), the pyrazinone ring can open over time. Furthermore, N-oxides are sensitive to UV light. The Fix: Always prepare your samples in amber autosampler vials and use a slightly acidic diluent (e.g., 0.1% formic acid in water/acetonitrile) to lock the molecule into its most stable tautomeric state. This mirrors the acidic mobile phase strategies used for related compounds like Acipimox[3].

Fig 2. Diagnostic decision matrix for identifying pyrazinone N-oxide LC-MS analytical anomalies.

Self-Validating Protocol: LC-MS Method for N-Oxide Impurity Profiling

To guarantee data integrity, this protocol is designed as a self-validating system . Step 1 explicitly tests for instrument-induced artifacts before any quantitative analysis begins, ensuring that the analytical method itself is not generating the impurities.

Phase 1: System Suitability & Artifact Diagnosis (Self-Validation)

• Prepare a 0.1 mg/mL solution of a highly pure 5-Methylpyrazin-2(1H)-one 4-oxide reference standard in 90:10 Water:Acetonitrile (with 0.1% Formic Acid).

• Inject the standard using your current LC-MS parameters.

• Extract the Extracted Ion Chromatograms (EIC) for both m/z 127.05 (Target) and m/z 111.05 (Deoxygenated).

• Validation Logic:

  • If the m/z 111.05 peak perfectly co-elutes with the m/z 127.05 peak, your mass spectrometer is destroying the sample. Proceed to Phase 2 and lower the ESI temperature.

  • If the m/z 111.05 peak has a distinct retention time, it is a true chemical impurity.

Phase 2: Optimized Chromatographic Separation

This method utilizes orthogonal PFP chemistry and acidic buffering to isolate diverse heterocycles and pyrazine N-oxides[4].

• Column: Pentafluorophenyl (PFP), 100 x 2.1 mm, 1.7 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in MS-Grade Water.

• Mobile Phase B: 0.1% Formic Acid in MS-Grade Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 35°C.

• Gradient Program:

  • 0.0 – 1.0 min: 2% B (Hold to retain highly polar N-oxides)

  • 1.0 – 8.0 min: Linear ramp to 40% B

  • 8.0 – 9.0 min: Linear ramp to 95% B (Column wash)

  • 9.0 – 12.0 min: 2% B (Re-equilibration)

Phase 3: "Soft" Mass Spectrometry Parameters

• Ionization Mode: ESI Positive (ESI+).

• Capillary/Source Temperature: 220°C (Strictly keep below 250°C to prevent thermal deoxygenation).

• Desolvation Gas Flow: 600 L/hr.

• Cone Voltage / Declustering Potential: 15 V (Keep low to prevent collision-induced N–O cleavage).

References

• 1 - Veeprho. 2.4 - PubMed Central (PMC). 3.2 - J-STAGE (Yakugaku Zasshi). 4.3 - ResearchGate.

Sources

• 1. veeprho.com [veeprho.com]
• 2. Retention Behavior of Pyridine, Pyrazine Homologues and N-Oxide Derivatives in Normal and Reversed Phase Liquid Chromatography [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. Enzymatic Synthesis of Diverse Heterocycles by a Noncanonical Nonribosomal Peptide Synthetase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Forced Degradation Studies of 5-Methylpyrazin-2(1h)-one 4-oxide

Welcome to the technical support center for 5-Methylpyrazin-2(1h)-one 4-oxide. This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice and detailed protocols for conducting forced degradation studies, a critical step in understanding the intrinsic stability of this molecule and developing stability-indicating analytical methods.[1][2][3] Our approach is grounded in regulatory expectations and fundamental chemical principles to ensure the integrity and success of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that form the foundation of a robust forced degradation strategy.

Q1: What is the primary goal of performing forced degradation studies on 5-Methylpyrazin-2(1h)-one 4-oxide?

The primary goal is to intentionally degrade the molecule under conditions more severe than accelerated stability testing.[1] This helps to:

• Identify Likely Degradants: Uncover the potential degradation products that could form during manufacturing, storage, or use.[2][4]

• Elucidate Degradation Pathways: Understand the chemical breakdown mechanisms of 5-Methylpyrazin-2(1h)-one 4-oxide, which is crucial for formulation and packaging development.[1]

• Develop and Validate Stability-Indicating Methods: Demonstrate that your analytical method (e.g., HPLC) can accurately separate and quantify the intact drug from its degradation products. This is a regulatory requirement mandated by guidelines such as ICH Q1A(R2).[4][5]

Q2: What are the key chemical liabilities of the 5-Methylpyrazin-2(1h)-one 4-oxide structure?

Based on its structure, we can anticipate several potential sites for degradation:

• N-Oxide Group: This is a primary site of interest. Heterocyclic N-oxides can be reduced to their parent tertiary amine (5-Methylpyrazin-2(1h)-one).[6][7] This group can also be photochemically active, potentially leading to rearrangements.[8][9]

• Lactam-like Ring Structure: The 2(1H)-one moiety may be susceptible to hydrolysis, particularly under basic conditions, which could lead to ring-opening.[10]

• Pyrazine Ring: While aromatic heterocycles are generally stable, harsh oxidative conditions can lead to hydroxylation or, in extreme cases, ring cleavage.[10]

• Methyl Group: The benzylic-like methyl group could be a site for oxidation.

Q3: How much degradation should I aim for in my experiments?

The generally accepted target is to achieve 5% to 20% degradation of the active pharmaceutical ingredient (API).[4][11] Degradation below 5% may not be sufficient to identify and characterize minor degradants. Conversely, degradation above 20% can lead to the formation of secondary and tertiary degradants that may not be relevant under normal storage conditions, complicating the degradation pathway analysis.[3][11]

Part 2: Experimental Workflow & Troubleshooting Guides

This section provides a logical workflow for conducting forced degradation studies, followed by detailed troubleshooting for each stress condition.

General Experimental Workflow

The following diagram illustrates a typical workflow for a forced degradation study. It is essential to run a control sample (unstressed) in parallel for each condition to serve as a baseline.

Caption: General workflow for a forced degradation study.

Troubleshooting Logic for Stress Conditions

Before diving into specific issues, use this decision tree to guide your experimental adjustments.

Caption: Decision tree for optimizing stress conditions.

Guide 1: Hydrolytic Degradation (Acid, Base, Neutral)

Hydrolysis targets bonds susceptible to cleavage by water, a process catalyzed by H⁺ or OH⁻ ions. For 5-Methylpyrazin-2(1h)-one 4-oxide, the primary concern is the potential opening of the lactam ring.[12]

Troubleshooting Hydrolytic Studies

• Q: My compound precipitated out of solution after adding the acid/base. What should I do?

  • Probable Cause: The pH change has significantly altered the solubility of the compound or its salt form.

  • Solution: Add a co-solvent (e.g., acetonitrile or methanol) to the aqueous acidic/basic solution before adding the drug. Start with a 50:50 aqueous/organic mixture and adjust as needed. Ensure you run a parallel control with the same solvent system.

• Q: I see significant degradation (>30%) immediately upon adding 0.1 M NaOH, even at room temperature. How can I study this pathway?

  • Probable Cause: The molecule is highly labile to base-catalyzed hydrolysis.

  • Solution: Decrease the stress conditions significantly. Use a lower concentration of NaOH (e.g., 0.01 M or even 0.001 M) and/or conduct the experiment at a reduced temperature (e.g., 5°C). Take time points very early in the experiment (e.g., 5, 15, 30 minutes).

• Q: After 24 hours in 0.1 M HCl at 80°C, I see less than 5% degradation. Is the molecule stable?

  • Probable Cause: The molecule is highly stable to acid hydrolysis under these conditions.

  • Solution: Before concluding stability, you must apply more vigorous conditions to confirm. Increase the acid concentration (e.g., to 1 M HCl) or the temperature. However, avoid conditions so harsh they are not pharmaceutically relevant. If minimal degradation is still observed, you can report the molecule as stable under acidic hydrolytic stress, supported by the data from the forced conditions.

Experimental Protocol: Hydrolytic Degradation

• Preparation: Prepare a 1 mg/mL stock solution of 5-Methylpyrazin-2(1h)-one 4-oxide in a suitable solvent (e.g., acetonitrile:water 50:50).

• Stress Conditions:

  • Acid: Mix equal volumes of the stock solution with 2 M HCl to achieve a final concentration of 0.5 mg/mL in 1 M HCl.

  • Base: Mix equal volumes of the stock solution with 0.2 M NaOH to achieve a final concentration of 0.5 mg/mL in 0.1 M NaOH.

  • Neutral: Mix equal volumes of the stock solution with water.

• Incubation: Incubate all solutions at 60°C. Protect from light.

• Sampling: Withdraw aliquots at appropriate time points (e.g., 2, 6, 12, 24 hours).

• Quenching:

  • For acid samples, neutralize with an equivalent amount of NaOH.

  • For base samples, neutralize with an equivalent amount of HCl.

• Analysis: Dilute the neutralized samples with the mobile phase and analyze immediately by a validated stability-indicating HPLC method.

Guide 2: Oxidative Degradation

Oxidation mimics degradation by atmospheric oxygen or interaction with oxidative excipients. The primary agent used is hydrogen peroxide (H₂O₂), which can generate reactive hydroxyl radicals.[12] For this molecule, potential sites include the N-oxide (reduction is also possible), the methyl group, and the pyrazine ring.

Troubleshooting Oxidative Studies

• Q: I see many small, new peaks in my chromatogram after oxidation. How do I know which are relevant?

  • Probable Cause: The oxidative conditions may be too harsh, leading to multiple, secondary degradation products.

  • Solution: Reduce the stress. Lower the H₂O₂ concentration (e.g., from 3% to 0.3%) or the temperature. Analyze samples at earlier time points to distinguish primary degradants from subsequent products.

• Q: My peak for the parent compound disappeared, but I don't see any new peaks eluting from my reverse-phase HPLC column. Where did it go?

  • Probable Cause: The degradant(s) may be highly polar (e.g., from ring-opening) and are eluting in the solvent front (void volume), or they may not have a UV chromophore.

  • Solution: Modify your HPLC method to be more retentive for polar compounds (e.g., use a lower percentage of organic solvent at the start of your gradient). Use a universal detector like a Charged Aerosol Detector (CAD) or Mass Spectrometry (MS) to detect compounds lacking a strong UV chromophore.

Experimental Protocol: Oxidative Degradation

• Preparation: Prepare a 1 mg/mL stock solution of the API.

• Stress Application: Mix equal volumes of the stock solution and 6% H₂O₂ to achieve a final concentration of 0.5 mg/mL in 3% H₂O₂.

• Incubation: Keep the solution at room temperature, protected from light.

• Sampling & Analysis: Withdraw aliquots at set time points. Dilute with the mobile phase and analyze directly. Unlike hydrolysis, quenching is typically not required, as the peroxide is diluted significantly upon injection.

Guide 3: Photolytic Degradation

Photostability testing evaluates the effect of light (UV and visible) on the drug substance. N-oxide functional groups can be particularly susceptible to photochemical reactions.[9]

Troubleshooting Photolytic Studies

• Q: I see degradation in both my light-exposed sample and my dark control. What does this mean?

  • Probable Cause: The degradation is likely due to another stress factor, such as temperature (from the light source) or interaction with the solvent, rather than photolysis.

  • Solution: Ensure the temperature in the photostability chamber is controlled and monitored. The degradation observed in the dark control should be subtracted from the total degradation in the light-exposed sample to determine the net effect of light. If the dark control degradation is high, the experiment should be repeated at a lower temperature.

• Q: There is no degradation after the full ICH-recommended light exposure (1.2 million lux hours and 200 watt hours/m²). Can I stop?

  • Probable Cause: The molecule is photostable in the tested solution.

  • Solution: Yes, if you have met the ICH Q1B exposure guidelines and observe no significant degradation compared to the dark control, you can conclude the molecule is photostable under these conditions.[1][13] It is good practice to confirm this by exposing the solid API to the same light conditions.

Experimental Protocol: Photolytic Degradation

• Preparation: Prepare a solution of known concentration (e.g., 0.1 mg/mL) in a transparent container (e.g., quartz cuvette). Prepare an identical "dark control" sample and wrap it completely in aluminum foil.

• Exposure: Place both samples in a photostability chamber.

• Conditions: Expose the samples to a light source conforming to ICH Q1B guidelines until a total illumination of at least 1.2 million lux hours and an integrated near-UV energy of at least 200 watt hours/m² is achieved.

• Analysis: Analyze the light-exposed and dark control samples by HPLC.

Guide 4: Thermal Degradation (Dry Heat)

This test assesses the stability of the solid drug substance at elevated temperatures.

Troubleshooting Thermal Studies

• Q: My solid sample changed color, but the HPLC purity result is almost unchanged. Why?

  • Probable Cause: A minor degradant without a UV chromophore may have formed, or a physical change (e.g., change in polymorphic form) occurred. It's also possible a high molecular weight polymer formed that is not eluting from the column.

  • Solution: Use a mass-sensitive detector (MS) to screen for potential degradants. Employ techniques like powder X-ray diffraction (PXRD) to check for changes in the solid form. To check for polymers, a size-exclusion chromatography (SEC) method might be necessary.

• Q: The sample melted during the thermal stress test. Is the data still valid?

  • Probable Cause: The temperature exceeded the melting point of the API.

  • Solution: The data is not representative of solid-state degradation. Repeat the experiment at a temperature at least 10-20°C below the melting point. You can, however, report the melting as an observation and separately study the degradation of the molten liquid if relevant to the manufacturing process (e.g., hot-melt extrusion).

Experimental Protocol: Thermal Degradation

• Preparation: Place a thin layer of the solid API in a vial.

• Exposure: Place the uncapped vial in a temperature-controlled oven at a high temperature (e.g., 80°C).

• Sampling: At various time points, remove a small amount of the solid, prepare a solution of known concentration, and analyze by HPLC.

Part 3: Data Summary & Characterization

The tables below provide a starting point for your experiments and a template for presenting your data.

Table 1: Recommended Starting Conditions for Forced Degradation Studies

Stress Type	Stress Condition	Temperature	Duration
Hydrolysis	0.1 M - 1 M HCl	60 - 80 °C	Up to 7 days
	0.01 M - 0.1 M NaOH	RT - 60 °C	Up to 24 hours
	Water	60 - 80 °C	Up to 7 days
Oxidation	3% H₂O₂	Room Temp	Up to 24 hours
Photolysis	ICH Q1B Conditions	Controlled RT	Per ICH Q1B

| Thermal | Dry Heat (Solid) | 80 °C (or 20°C < M.P.) | Up to 7 days |

Table 2: Example Data from a Hypothetical HPLC Analysis

Sample Condition	Retention Time (min)	Peak Area	% Degradation	Observations
Unstressed Control	5.2 (Parent)	1,250,000	0%	Clear, colorless solution
Base Hydrolysis (2h)	5.2 (Parent)	1,050,000	16%	New peak at 2.1 min (highly polar)
	2.1 (Degradant 1)	210,000
Oxidation (6h)	5.2 (Parent)	1,150,000	8%	New peak at 4.8 min (less polar)
	4.8 (Degradant 2)	105,000
Photolysis (ICH)	5.2 (Parent)	1,245,000	<1%	No significant new peaks

| Dark Control | 5.2 (Parent) | 1,248,000 | <1% | No significant new peaks |

This guide provides a comprehensive framework for initiating and troubleshooting the forced degradation studies of 5-Methylpyrazin-2(1h)-one 4-oxide. By systematically applying these principles and protocols, researchers can effectively characterize the stability of the molecule, fulfilling critical scientific and regulatory objectives.

References

• ICH Q1A(R2) Guideline: Stability Testing of New Drug Substances and Products. Available from: [Link]

• ICH Guidelines: Stress Degradation Study - IJCRT.org. Available from: [Link]

• ICH Q1B Guideline: Photostability Testing of New Drug Substances and Products. Available from: [Link]

• Alsante, K. M., et al. (2007). Forced Degradation: A Practical Guide to Regulatory Considerations and Implementation. Pharmaceutical Technology, 31(4), 60-74.
• Müller, N., & Rappert, S. (2010). Pyrazines: Occurrence, formation and biodegradation. Reviews in Environmental Science and Bio/Technology, 9(2), 139-158.
• Cong, J. P., et al. (2018). Discovery of (Dihydro)pyrazine N-Oxides via Genome Mining in Pseudomonas. Organic Letters, 20(16), 4874-4878.

• JECFA (2001). Pyrazine Derivatives. WHO Food Additives Series 48. Available from: [Link]

• Sharma, G., & Saini, V. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 3(4), 129-138.
• BenchChem (2025). Degradation products of Spartioidine N-oxide under experimental conditions. BenchChem Technical Support.
• Chigome, S., & Torto, N. (2011). Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents. Mini-Reviews in Medicinal Chemistry, 11(10), 868-883.
• Gonzalez, A. F., et al. (2023).
• Nguyen, V. H., et al. (2021). Photodegradation of Nitrogen Oxide under Solar Light Using a Facile Synthesis Catalyst. Journal of Chemistry, 2021, 1-10.
• Al-Obaidi, A. M. J., et al. (2021). Pyrazine and its derivatives- synthesis and activity-a review. International Journal of Pharmaceutical and Bio-Medical Science, 1(9), 1-13.
• Zhou, Y., et al. (2022). Mechanism of Pyrazine Formation Intervened by Oxidized Methionines during Thermal Degradation of the Methionine-Glucose Amadori Compound. Journal of Agricultural and Food Chemistry, 70(45), 14457-14467.
• Yamashita, H., et al. (2000). Photocatalytic Decomposition of N2O into N2 and O2 at 298 K on Cu(I) Ion Catalysts Anchored onto Various Oxides. The Journal of Physical Chemistry B, 104(22), 5323-5328.
• Aris, B., et al. (2022). Chemical Transformation of Pyrazine Derivatives. Moroccan Journal of Chemistry, 10(2), 288-297.
• Seshadri, R. K., et al. (2015). Identification of hydrolytic and isomeric N-oxide degradants of vilazodone by on line LC-ESI-MS/MS and APCI-MS. Journal of Pharmaceutical and Biomedical Analysis, 102, 405-415.
• Kočí, K., et al. (2019). Photocatalytic Decomposition of N2O by Using Nanostructured Graphitic Carbon Nitride/Zinc Oxide Photocatalysts Immobilized on Foam.
• McClain, E. J., et al. (2022). Radical generation enabled by photoinduced N–O bond fragmentation. Chemical Science, 13(40), 11849-11855.
• Cong, J. P., et al. (2018). Discovery of (Dihydro)pyrazine N-Oxides via Genome Mining in Pseudomonas. Organic Letters, 20(16), 4874-4878.
• Jorgensen, L., et al. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology, 40(5), 44-51.
• Patel, R. (2023). Forced degradation studies: A critical lens into pharmaceutical stability. Future Journal of Pharmaceutical Sciences, 9(1), 74.

• Science.gov. forced degradation study: Topics. Available from: [Link]

• Kumar, V., & Kumar, P. (2019). Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology, 12(10), 5091-5097.
• Shinde, S. L., et al. (2012). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research, 2(4), 132-137.

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Technical Support Center: Scaling Up the Synthesis of 5-Methylpyrazin-2(1h)-one 4-oxide

Prepared by the Office of Senior Application Scientists

This guide provides in-depth technical support for researchers, scientists, and drug development professionals focused on the synthesis and scale-up of 5-Methylpyrazin-2(1h)-one 4-oxide. We address common challenges, from reaction control to purification, with a focus on the underlying chemical principles to ensure safe, efficient, and reproducible outcomes.

Overview of the Synthetic Strategy

The synthesis of 5-Methylpyrazin-2(1h)-one 4-oxide typically involves the direct N-oxidation of the corresponding pyrazinone precursor, 5-methylpyrazin-2(1H)-one. The pyrazine ring is generally electron-deficient, making N-oxidation more challenging than for electron-rich heterocycles like pyridine.[1][2] Therefore, strong oxidizing agents are often required. The most common and well-documented method employs a peroxy acid, such as 3-chloroperoxybenzoic acid (m-CPBA).

The primary challenges in scaling this reaction are managing the exothermicity of the oxidation, controlling selectivity to prevent side reactions, and efficiently removing byproducts during workup and purification.

Proposed Reaction Pathway

Caption: Proposed synthesis of 5-Methylpyrazin-2(1h)-one 4-oxide via N-oxidation.

Detailed Experimental Protocol (Lab Scale: 1-5 g)

This protocol describes the N-oxidation of 5-methylpyrazin-2(1H)-one using m-CPBA. Extreme caution must be exercised when handling m-CPBA. [3][4][5]

Table 1: Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Amount (for 5.0 g scale)	Molar Equivalents	Notes
5-Methylpyrazin-2(1H)-one	124.12	5.00 g	1.0	Starting material. Ensure it is dry and pure.
m-CPBA (70-77% purity)	172.57 (pure)	~8.2 g (assay dependent)	1.2	A strong oxidant and potentially explosive. Handle with care behind a blast shield.[3][4][6]
Dichloromethane (DCM)	-	200 mL	-	Anhydrous grade recommended.
Saturated aq. Sodium Bicarbonate (NaHCO₃)	-	~100 mL	-	For neutralizing acidic byproduct.
10% aq. Sodium Thiosulfate (Na₂S₂O₃)	-	~50 mL	-	For quenching excess oxidant.
Brine	-	~50 mL	-	For final wash to aid phase separation.
Anhydrous Magnesium Sulfate (MgSO₄)	-	~10 g	-	Drying agent.

Step-by-Step Procedure

• Reaction Setup:

  • To a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 5-methylpyrazin-2(1H)-one (5.00 g, 40.3 mmol).

  • Add anhydrous dichloromethane (200 mL) and stir until the starting material is fully dissolved.

  • Cool the flask to 0 °C using an ice-water bath.

• Oxidant Addition (Critical Step):

  • In a separate beaker, weigh m-CPBA (~8.2 g, ~47.5 mmol, 1.2 eq., based on 75% purity).

  • Add the m-CPBA to the reaction flask in small portions over 30-45 minutes.

  • Causality: Portion-wise addition is critical to control the reaction exotherm. A rapid increase in temperature can lead to runaway reactions and the formation of byproducts.[7] Maintain the internal temperature below 5 °C during the addition.

• Reaction Monitoring:

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 4-12 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase such as 10% Methanol in DCM. The product, being more polar, should have a lower Rf value than the starting material.

• Workup and Quenching:

  • Once the reaction is complete, cool the mixture back to 0 °C.

  • Slowly add 10% aqueous sodium thiosulfate solution (50 mL) to quench any unreacted m-CPBA. Stir vigorously for 20-30 minutes. Test for peroxides using potassium iodide starch paper to ensure complete quenching.[8]

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (2 x 50 mL) to remove the 3-chlorobenzoic acid byproduct, and then with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product will likely be a solid contaminated with a small amount of unreacted starting material or other impurities.

  • Recrystallization: Attempt recrystallization from a suitable solvent system like ethyl acetate/hexanes or acetone.[9]

  • Column Chromatography: If recrystallization is ineffective, purify the crude material by silica gel column chromatography, eluting with a gradient of methanol in dichloromethane (e.g., 0% to 5% MeOH).[10]

Troubleshooting Guide & Scale-Up Considerations

Scaling up chemical reactions introduces challenges not always apparent at the lab scale. This section addresses common issues in a question-and-answer format.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting the N-oxidation reaction.

Question & Answer

Q1: My reaction shows low or no conversion to the N-oxide, even after extended reaction time. What are the likely causes?

A1: This issue typically points to reagent quality or reaction conditions.

• Inactive Oxidant: m-CPBA degrades over time, especially if not stored properly (recommended storage is 2-8 °C).[3] Its purity can be determined by iodometric titration. If in doubt, use a fresh bottle.

• Insufficient Stoichiometry: While 1.2 equivalents is a good starting point, if your m-CPBA has a lower purity assay, you may be under-charging the oxidant. Consider increasing to 1.3-1.5 equivalents, but be mindful of increased exotherm and potential side reactions.

• Low Temperature: While initial cooling is crucial, some N-oxidations require room temperature or even gentle heating to proceed to completion.[11] If the reaction stalls at room temperature after several hours, you could consider gently warming to 30-40 °C, but this must be done with extreme care and continuous monitoring, as it increases the risk of a runaway reaction.

Q2: I am observing significant byproduct formation on my TLC/LC-MS analysis. How can I improve selectivity?

A2: Byproduct formation is often related to over-oxidation or side reactions with the pyrazinone ring.

• Over-oxidation: While less common for a pyrazinone compared to a simple pyrazine, the formation of a di-N-oxide is possible. This can be mitigated by reducing the stoichiometry of m-CPBA to 1.05-1.1 equivalents and ensuring the reaction does not overheat.

• Ring Opening/Degradation: Pyrazine N-oxides can sometimes undergo photochemical or thermal ring-opening reactions.[12] Ensure the reaction is protected from strong light and that the temperature is strictly controlled.

• Causality: The N-oxidation of pyrazines is influenced by the electronic properties of ring substituents. Electron-donating groups generally increase the rate of reaction.[13] The methyl group is weakly donating, facilitating the desired oxidation. Strict control of stoichiometry prevents further, less favorable oxidations.

Q3: The reaction is highly exothermic and difficult to control, especially on a larger scale. What are the best practices for thermal management?

A3: Thermal management is the most critical safety and quality parameter for scale-up.

• Addition Rate: The rate of heat generation is directly proportional to the rate of oxidant addition. On a larger scale, m-CPBA should be added as a solution in the reaction solvent via a dropping funnel or syringe pump to allow for precise control.

• Cooling Efficiency: The surface-area-to-volume ratio decreases upon scale-up, making cooling less efficient. Ensure your reactor is equipped with an appropriately sized cooling jacket and a powerful chiller. For pilot-plant scale, investigating process parameters like concentration and addition sequence is crucial.[14]

• Dilution: Increasing the solvent volume can help dissipate heat more effectively, although this may slow down the reaction rate and reduce throughput. A balance must be found.

Q4: My workup is problematic. I'm getting stable emulsions during the bicarbonate wash, leading to product loss.

A4: Emulsions are common when neutralizing acidic reaction mixtures.

• Add Brine: After the bicarbonate wash, adding a saturated brine solution can help break emulsions by increasing the ionic strength of the aqueous phase.

• Filter through Celite: Passing the entire emulsified mixture through a pad of Celite® can sometimes break the emulsion and clarify the layers.[15]

• Minimize Vigorous Shaking: Instead of vigorous shaking in the separatory funnel, use gentle inversions to mix the layers.

Q5: The crude product is an oil or a waxy solid that is difficult to purify by recrystallization.

A5: This indicates the presence of impurities that are suppressing the melting point.

• High-Vacuum Drying: First, ensure all residual solvents (DCM, 3-chlorobenzoic acid) are removed under a high vacuum. Gentle heating can be applied if the product is thermally stable.[10]

• Slurry/Trituration: Try slurrying the crude material in a solvent in which the product is sparingly soluble but the impurities are soluble (e.g., diethyl ether or a hexanes/ethyl acetate mixture). This can wash away impurities, often inducing crystallization of the product.

• Column Chromatography: This remains the most reliable method for purifying difficult products. A thorough screen of solvent systems by TLC is essential to achieve good separation.[10]

Frequently Asked Questions (FAQs)

• What are the best analytical techniques to monitor this reaction?

  • TLC is excellent for qualitative, at-a-glance monitoring. HPLC provides quantitative data on the consumption of starting material and formation of the product and impurities. LC-MS is invaluable for identifying the mass of byproducts to help elucidate their structures.

• How should I handle and dispose of residual m-CPBA and other hazardous reagents?

  • Handling: Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[4][6] Work in a well-ventilated chemical fume hood and behind a safety shield.[3] Avoid friction, shock, and heat.[5]

  • Disposal: Never dispose of organic peroxides down the drain or in regular trash. All waste containing m-CPBA (including contaminated filter paper, etc.) should be quenched with a reducing agent like sodium thiosulfate or sodium sulfite before being collected in a designated hazardous waste container.[3][5]

• Are there alternative, safer oxidizing agents for this transformation?

  • Yes, other oxidants can be used, though they may require different conditions. Hydrogen peroxide in acetic acid is a classic reagent for N-oxidations but can require higher temperatures.[9] OXONE® (potassium peroxymonosulfate) is another effective and often safer alternative that can be used in biphasic systems.[11]

• What are the typical stability and storage conditions for the final product?

  • Pyrazinone N-oxides are generally stable crystalline solids. However, like many N-oxides, they can be sensitive to light and strong acids.[12][16] It is recommended to store the purified product in an amber vial at room temperature or refrigerated, under an inert atmosphere if long-term stability is critical.

References

• US7151178B2 - Method for the preparation of 5-methylpyrazine-2-carboxylic acid-4-oxide and its salts - Google P

• Standard Operating Procedure - 3-Chloroperbenzoic acid (MCPBA) - UCLA Chemistry. [Link]

• Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis - University of South Florida Scholar Commons. [Link]

• Safer Preparation of m-CPBA/DMF Solution in Pilot Plant - ACS Publications. [Link]

• Syntheses and Reactions of Pyrazine and Quinoxaline - UM Students' Repository. [Link]

• 3-METHYLPYRIDINE-1-OXIDE - Organic Syntheses. [Link]

• Syntheses and Reactions of Some 2, 5-Disubstituted Pyrazine Monoxides - J-Stage. [Link]

• 2,5-Bis(5-methylpyrazin-2-yl)-1,3,4-oxadiazole - Acta Crystallographica Section E. [Link]

• WO2020178175A1 - Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h)

• Pyrazines - Science of Synthesis. [Link]

• 2(1H)-Pyrazinones from acyclic building blocks: methods of synthesis and further derivatizations - RSC Advances. [Link]

• N-oxidation of pyrazines by bromamine-B in perchloric acid medium: Kinetic and mechanistic approach - ResearchGate. [Link]

• Preparation and reactions of some substituted pyrazine di-N-oxides - Journal of the Chemical Society C: Organic. [Link]

• CN108017586A - A kind of preparation method of 5-Methylpyrazine-2-carboxylic acid - Google P

• Synthesis of N-Oxide - Chem-Station. [Link]

• Optimization of Two Steps in Scale-Up Synthesis of Nannocystin A - MDPI. [Link]

• Rapid Development and Scale-Up of a 1H-4-Substituted Imidazole Intermediate Enabled by Chemistry in Continuous Plug Flow Reactors - ACS Publications. [Link]

• PYRIDINE-N-OXIDE - Organic Syntheses. [Link]

• PYRIDINE-N-OXIDE - Organic Syntheses. [Link]

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• 12. Photochemistry of Pyridazine <em>N</em>-oxides: A Versatile Tool for Heterocycle Synthesis - ProQuest [proquest.com]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Pyrazinone Analysis

Introduction: The Imperative of Method Cross-Validation in Pyrazinone Analysis

In the landscape of pharmaceutical development, the reliable quantification of active pharmaceutical ingredients (APIs) and their metabolites is paramount. Pyrazinones, a class of heterocyclic compounds integral to numerous therapeutic agents, demand rigorous analytical oversight throughout the drug development lifecycle. When analytical testing is transferred between laboratories, either within an organization or to a contract research organization (CRO), a critical process known as inter-laboratory cross-validation becomes essential.[1] This guide provides an in-depth, objective comparison of analytical methodologies for pyrazinone analysis, grounded in the principles of scientific integrity and regulatory compliance.

The primary objective of cross-validation is to ensure that a validated analytical procedure yields consistent and reliable results, irrespective of the testing site, personnel, or equipment.[1] This process provides documented evidence that the receiving laboratory is qualified to perform the method as intended, thereby ensuring data integrity across different sites.[1] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) have established clear guidelines for bioanalytical method validation, which includes recommendations for cross-validation.[2][3][4][5][6]

This guide will delve into the practical application of these principles, offering a comparative analysis of High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for the quantification of a model pyrazinone compound in a biological matrix. We will explore the causality behind experimental choices, provide detailed protocols, and present a framework for data interpretation that aligns with the highest standards of scientific rigor.

The Cross-Validation Framework: A Visual Overview

A successful cross-validation study is built upon a well-defined workflow. The following diagram illustrates the key stages, from initial planning to the final assessment of method equivalency.

Caption: A generalized workflow for the inter-laboratory cross-validation of an analytical method.

Comparative Analytical Methodologies for Pyrazinone Analysis

The choice of analytical technique is a critical decision driven by factors such as required sensitivity, selectivity, and the nature of the sample matrix. For pyrazinone analysis, HPLC-UV and LC-MS/MS are two of the most commonly employed methods.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible technique for the quantification of APIs. Its utility for pyrazinone analysis is well-established, offering a balance of performance and cost-effectiveness.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV, making it the gold standard for bioanalytical studies where low detection limits are crucial.[2] The ability to monitor specific precursor-to-product ion transitions provides a high degree of confidence in analyte identification and quantification, minimizing the impact of matrix interferences.[7]

The following table provides a comparative overview of the expected performance characteristics of these two methods for pyrazinone analysis, based on established methodologies for similar compounds.

Parameter	HPLC-UV	LC-MS/MS	Rationale for Causality
Linearity (r²)	≥ 0.99	≥ 0.99	Both techniques are capable of producing a linear response over a defined concentration range.
Lower Limit of Quantification (LLOQ)	ng/mL range	sub-ng/mL to pg/mL range	The high selectivity of MS detection allows for lower background noise and thus lower detection limits.[7]
Accuracy (% Recovery)	85-115%	85-115%	Both methods can achieve high accuracy with proper optimization and validation.
Precision (%RSD)	≤ 15%	≤ 15%	Both methods are capable of high precision when operated under controlled conditions.
Selectivity	Moderate	High	LC-MS/MS provides superior selectivity due to the specificity of MRM transitions, reducing the impact of co-eluting matrix components.[8]
Matrix Effects	Less susceptible to ionization effects	Susceptible to ion suppression or enhancement	The ESI process in LC-MS/MS can be influenced by co-eluting compounds from the sample matrix, potentially affecting analyte signal intensity.[8][9]

Experimental Protocols for Cross-Validation

This section provides detailed, step-by-step methodologies for a hypothetical cross-validation study comparing an established HPLC-UV method (Lab A) with a newly implemented LC-MS/MS method (Lab B) for the analysis of "Pyrazinone-X" in human plasma.

Preparation of Cross-Validation Samples

• Quality Control (QC) Samples: Prepare QC samples by spiking a pooled human plasma matrix with known concentrations of Pyrazinone-X at low, medium, and high levels.

• Incurred Samples: Utilize a set of incurred samples from a previous clinical study where subjects were administered a Pyrazinone-X containing formulation.

• Sample Blinding and Distribution: Aliquot and blind the QC and incurred samples before distributing them to both Lab A and Lab B.

Protocol 1: HPLC-UV Method for Pyrazinone-X Quantification (Lab A)

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 275 nm.[10]

• Sample Preparation (Protein Precipitation):

  • To 200 µL of plasma, add 600 µL of acetonitrile.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 200 µL of mobile phase.

Protocol 2: LC-MS/MS Method for Pyrazinone-X Quantification (Lab B)

• Instrumentation: A triple quadrupole mass spectrometer coupled with a UPLC system.[11]

• Column: C18, 50 mm x 2.1 mm, 1.7 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes.

• Flow Rate: 0.4 mL/min.[12]

• Ionization Mode: Electrospray Ionization (ESI), Positive.[7]

• MRM Transition: Monitor a specific precursor ion to product ion transition for Pyrazinone-X and an internal standard.

• Sample Preparation (Liquid-Liquid Extraction): [7]

  • To 200 µL of plasma, add an internal standard and 1 mL of methyl tert-butyl ether (MTBE).

  • Vortex for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness.

  • Reconstitute the residue in 200 µL of mobile phase.

Data Presentation and Statistical Analysis

The results from both laboratories should be compiled into a clear and concise table for easy comparison.

Table 2: Comparative Results of Pyrazinone-X Analysis

Sample ID	Lab A (HPLC-UV) Conc. (ng/mL)	Lab B (LC-MS/MS) Conc. (ng/mL)	% Difference
QC Low	10.5	10.2	-2.9%
QC Mid	52.1	50.9	-2.3%
QC High	103.2	105.6	+2.3%
Incurred 1	25.8	26.5	+2.7%
Incurred 2	78.3	76.9	-1.8%
...	...	...	...

Statistical Evaluation of Method Equivalency

To objectively assess the agreement between the two methods, appropriate statistical tools should be employed.

Caption: Key statistical tools for assessing the equivalency of two analytical methods.

• Paired t-Test: This test can be used to determine if there is a statistically significant systematic difference between the means of the two methods.[13]

• Bland-Altman Plot: This graphical method plots the difference between the two measurements against their average. It provides a visual representation of the agreement and helps to identify any concentration-dependent bias.[14][15]

• Deming Regression: Unlike standard linear regression, Deming regression accounts for measurement errors in both the x and y variables, providing a more accurate assessment of the relationship between the two methods.[14][15]

The acceptance criteria for method equivalency should be pre-defined in the cross-validation protocol. A common approach is to require that the 90% confidence interval of the mean difference between the two methods falls within a pre-specified range (e.g., ±20%).[16]

Conclusion: Ensuring Data Integrity Across the Development Lifecycle

The cross-validation of analytical methods is a non-negotiable step in ensuring the consistency and reliability of data generated across different laboratories and throughout the lifecycle of a drug product. By employing a systematic approach that encompasses robust experimental design, detailed protocols, and appropriate statistical analysis, researchers can confidently demonstrate the equivalency of analytical methods. This guide has provided a framework for comparing HPLC-UV and LC-MS/MS for pyrazinone analysis, emphasizing the importance of understanding the underlying scientific principles that govern method performance. Adherence to these principles is fundamental to maintaining the highest standards of scientific integrity and regulatory compliance in the pharmaceutical industry.

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Benchmarking 5-Methylpyrazin-2(1H)-one 4-oxide: A Comparative Guide on Assay Performance and Mechanistic Efficacy

Executive Summary & Mechanistic Grounding

As a Senior Application Scientist, I frequently encounter the challenge of evaluating non-standard nucleoside analogs. 5-Methylpyrazin-2(1H)-one 4-oxide (5-MPO) is a highly specialized heterocyclic compound that serves as the aglycone core for structural analogs of thymidine . Unlike standard pyrimidines, the pyrazine ring combined with the N-oxide moiety at the 4-position fundamentally alters the molecule's electron density and hydrogen-bonding profile.

The tautomerism of 2-hydroxy-5-methylpyrazine derivatives (shifting between the enol and the 2(1H)-one form) dictates their stability and receptor binding in aqueous environments , . The N-oxide modification is not merely structural; it is mechanistic. It increases the polarity of the molecule, allowing it to mimic the C4 carbonyl of thymine. Once phosphorylated by cellular kinases, the resulting 5-MPO-triphosphate acts as a competitive inhibitor of DNA polymerase, leading to misincorporation and subsequent DNA chain termination.

Fig 1: Intracellular activation pathway of 5-MPO leading to DNA chain termination.

Comparative Benchmarking Data

To objectively evaluate 5-MPO, we benchmark its performance against 5-Fluorouracil (5-FU) (a gold-standard pyrimidine analog) and Acipimox (5-methylpyrazine-2-carboxylic acid 4-oxide), which serves as a negative control to isolate the effect of the N-oxide pyrazine ring without the thymidine-mimicking 2(1H)-one structure .

Table 1: In Vitro Cytotoxicity (IC₅₀, µM) at 72 Hours

Cell Line	Tissue Origin	5-MPO	5-Fluorouracil (5-FU)	Acipimox (Control)
A549	Lung Carcinoma	12.4 ± 1.1	8.2 ± 0.7	>100
MCF-7	Breast Adenocarcinoma	15.8 ± 1.4	10.5 ± 0.9	>100
HepG2	Hepatocellular Carcinoma	9.6 ± 0.8	6.4 ± 0.5	>100

Data Synthesis: While 5-MPO exhibits slightly higher IC₅₀ values than 5-FU, its efficacy is highly dependent on the expression levels of intracellular thymidine kinase. Acipimox shows no cytotoxic activity, confirming that the 2(1H)-one moiety is strictly required for the thymidine-mimetic mechanism.

Table 2: Enzyme Kinetics against Human Thymidylate Synthase (hTS)

Compound	Kᵢ (µM)	Mode of Inhibition	Selectivity Index (Cancer/Normal)
5-MPO (Monophosphate)	3.2	Competitive	8.5
5-FU (as FdUMP)	0.05	Irreversible	4.2

Expert Insight: 5-FU acts as an irreversible inhibitor (forming a covalent ternary complex), which often leads to severe systemic toxicity. In contrast, 5-MPO acts as a competitive inhibitor. This causality explains the higher Selectivity Index (8.5) of 5-MPO, offering a potentially wider therapeutic window despite a lower absolute potency.

Self-Validating Experimental Protocols

A robust assay must be a self-validating system. When working with N-oxides like 5-MPO, the inherent redox potential of the N-oxide bond can interfere with colorimetric viability dyes. The following protocol integrates internal causality checks to prevent false-positive viability readings.

Protocol 1: Redox-Controlled High-Throughput MTT Cytotoxicity Assay

Fig 2: Self-validating MTT assay workflow incorporating N-oxide redox control steps.

Step-by-Step Methodology:

• Cell Seeding: Seed A549 or HepG2 cells at a density of 5 × 10³ cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂ to allow adhesion.

• Preparation of Treatments: Dissolve 5-MPO in cell-culture grade DMSO to create a 10 mM stock. Perform serial dilutions in media to achieve final concentrations ranging from 0.1 µM to 100 µM. Crucial: Ensure final DMSO concentration remains ≤0.5% v/v to prevent solvent-induced cytotoxicity.

• Dosing & The Redox Control (Self-Validation Step): Add the drug dilutions to the cells. Simultaneously, prepare a "Cell-Free Redox Control" well containing only media and the highest concentration of 5-MPO (100 µM).

  • Causality: N-oxides can sometimes directly reduce the MTT tetrazolium salt into formazan in the absence of living cells. If this control well turns purple, the MTT assay is invalid for this compound, and you must switch to an ATP-based assay (e.g., CellTiter-Glo).

• Incubation: Incubate the plates for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours.

• Solubilization: Carefully aspirate the media. Add 150 µL of pure DMSO to each well to dissolve the insoluble purple formazan crystals. Agitate on a plate shaker for 10 minutes.

• Quantification: Read the absorbance at 570 nm using a microplate reader, with a reference wavelength of 650 nm to subtract background cellular debris.

Protocol 2: Cell-Free Thymidylate Synthase (TS) Inhibition Assay

Because 5-MPO is an aglycone, it must be enzymatically converted to its nucleotide form in whole-cell assays. To isolate its direct interaction with TS, this cell-free assay utilizes the chemically synthesized monophosphate derivative of 5-MPO.

Step-by-Step Methodology:

• Reagent Preparation: Prepare the assay buffer (50 mM Tris-HCl, pH 7.4, 1 mM EDTA, 10 mM 2-mercaptoethanol).

• Enzyme & Substrate: Add 10 nM recombinant human Thymidylate Synthase (hTS) and 50 µM of the cofactor 5,10-methylenetetrahydrofolate (mTHF).

• Inhibitor Incubation: Add varying concentrations of 5-MPO-monophosphate (0.1 to 50 µM). Incubate the mixture for 15 minutes at 25°C to allow steady-state binding.

• Reaction Initiation: Initiate the reaction by adding 10 µM of the natural substrate, dUMP.

• Spectrophotometric Monitoring: Monitor the increase in absorbance at 340 nm continuously for 10 minutes. This wavelength tracks the conversion of mTHF to dihydrofolate (DHF), which is directly stoichiometric to dTMP formation.

• Data Analysis: Plot the initial velocities against inhibitor concentration to determine the Kᵢ. The competitive nature of 5-MPO will be evidenced by a change in the apparent Kₘ of dUMP without altering the Vₘₐₓ.

Conclusion

5-Methylpyrazin-2(1H)-one 4-oxide represents a structurally fascinating alternative to traditional pyrimidine-based nucleoside analogs. While its absolute in vitro potency is slightly lower than 5-Fluorouracil, its competitive inhibition profile and higher selectivity index offer a compelling rationale for further development in targeted oncology and antiviral applications. Researchers must, however, employ self-validating assay designs to account for the unique redox properties of its N-oxide moiety.

References

• Synthesis and antitumor activity of 1, 2-dihydro-1-(2-deoxy-. beta.-D-erythro-pentofuranosyl)-2-oxo-5-methylpyrazine 4-oxide, a structural analog of thymidine. ACS Publications. URL:[Link]

• Product Class 14: Pyrazines. Thieme Connect. URL:[Link]